(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

• CAS: 93185-61-6

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone is a small molecule featuring a central piperazine scaffold, a versatile pharmacophore in medicinal chemistry. This guide provides a comprehensive overview of its synthesis, characterization, and potential applications, drawing upon established methodologies for related analogues. While a specific CAS number for this meta-nitro isomer remains elusive in readily accessible databases, its structural similarity to well-documented para-substituted isomers and related compounds allows for a detailed exploration of its chemical and biological profile. This document serves as a foundational resource for researchers interested in the therapeutic potential of nitrophenyl-piperazine derivatives.

Introduction and Significance

The piperazine ring is a privileged scaffold in drug discovery, present in a wide array of clinically approved therapeutics.[1][2][3][4] Its ability to engage in various non-covalent interactions, coupled with its favorable pharmacokinetic properties, makes it an attractive building block for the design of novel bioactive molecules. The incorporation of a nitrophenyl group introduces a key functionality; the nitro group is a strong electron-withdrawing moiety that can modulate the electronic properties of the molecule and serve as a handle for further chemical transformations, such as reduction to an amine.

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone, specifically, combines the 1-methylpiperazine unit with a 3-nitrobenzoyl group. The position of the nitro group on the phenyl ring is critical for determining the molecule's steric and electronic properties, which in turn influence its biological activity. While the para-substituted isomer, (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone, is commercially available (CAS No. 21091-98-5), the meta-substituted isomer is less commonly documented. This guide aims to bridge this information gap by providing a detailed technical overview based on established chemical principles and data from closely related analogues.

The broader class of nitrophenylpiperazine derivatives has demonstrated a range of biological activities, including potential as tyrosinase inhibitors, highlighting their relevance in the development of treatments for hyperpigmentation disorders.[5][6][7]

Synthesis and Mechanism

The synthesis of (4-methylpiperazin-1-yl)(3-nitrophenyl)methanone can be reliably achieved through standard amide bond formation protocols. A highly effective and commonly employed method involves the coupling of 3-nitrobenzoic acid with 1-methylpiperazine using a carbodiimide activator.

Proposed Synthetic Pathway

A well-established method for the synthesis of related arylpiperazine methanones involves the use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activating agent such as 1-hydroxybenzotriazole (HOBt).[8][9]

Reaction Scheme:

Caption: Proposed synthesis of the target compound.

Detailed Experimental Protocol

• To a solution of 3-nitrobenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.4 eq) and 1-hydroxybenzotriazole (HOBt, 1.0 eq).

• Stir the mixture at 0 °C for 20 minutes to activate the carboxylic acid.

• Add 1-methylpiperazine (1.0 eq) to the reaction mixture, followed by the dropwise addition of triethylamine (3.0 eq).

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography.

Mechanistic Insights

The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate from the reaction of the carboxylic acid with EDC. This intermediate is susceptible to nucleophilic attack by HOBt to form an activated ester. The secondary amine of 1-methylpiperazine then acts as a nucleophile, attacking the carbonyl carbon of the activated ester to form a tetrahedral intermediate, which subsequently collapses to yield the desired amide product and regenerates HOBt.

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Physicochemical and Spectroscopic Characterization

Physicochemical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₁₂H₁₅N₃O₃
Molecular Weight	249.27 g/mol
Appearance	Likely a yellow to brown solid
Melting Point	Expected to be in a similar range to the para-isomer
Solubility	Soluble in organic solvents like DMF, DMSO, and chlorinated solvents

Spectroscopic Data (Anticipated)

• ¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons of the 3-nitrophenyl group, with distinct splitting patterns due to their meta and ortho relationships. Signals for the methyl group on the piperazine ring will appear as a singlet, and the piperazine methylene protons will likely appear as two multiplets.

• ¹³C NMR: The carbon spectrum will display resonances for the carbonyl carbon, the aromatic carbons (with those closer to the nitro group shifted downfield), and the aliphatic carbons of the methyl and piperazine groups.

• Mass Spectrometry (MS): The ESI-MS spectrum is expected to show a prominent peak for the protonated molecule [M+H]⁺.

• Infrared (IR) Spectroscopy: The IR spectrum will feature strong absorption bands corresponding to the C=O stretching of the amide and the characteristic symmetric and asymmetric stretching vibrations of the nitro group.

Applications in Drug Discovery and Development

The (4-methylpiperazin-1-yl)(3-nitrophenyl)methanone scaffold holds significant potential in medicinal chemistry due to the established biological activities of piperazine-containing compounds.[1][2][3]

Potential Therapeutic Areas

• Anticancer Agents: The piperazine nucleus is a common feature in many anticancer drugs. The nitrophenyl moiety can be a key pharmacophore or a precursor to other functional groups that enhance anticancer activity.

• Antimicrobial Agents: Piperazine derivatives have been extensively investigated for their antibacterial and antifungal properties.[10]

• Enzyme Inhibition: As demonstrated by related nitrophenylpiperazine derivatives, this class of compounds can act as enzyme inhibitors, for example, against tyrosinase.[5][6][7] This suggests potential applications in dermatology and cosmetology.

• Central Nervous System (CNS) Disorders: The piperazine scaffold is prevalent in drugs targeting CNS disorders, including antipsychotics and antidepressants.[4]

Structure-Activity Relationship (SAR) Insights

The biological activity of this class of molecules can be fine-tuned by modifying different parts of the structure:

Caption: Key areas for SAR studies.

Conclusion

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone represents a valuable, yet under-explored, chemical entity with significant potential for drug discovery and development. This technical guide provides a comprehensive framework for its synthesis, characterization, and potential applications based on established chemical principles and data from closely related analogues. Further investigation into the specific biological activities of this meta-nitro isomer is warranted and could lead to the discovery of novel therapeutic agents.

References

• CP Lab Chemicals. 1-Methyl-4-(4-nitrobenzyl)piperazine, min 98%, 1 gram. [Link]

• Aris, M., et al. (2014). 4-Methyl-N-(4-nitrobenzylidene)piperazin-1-amine. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 5), o533.
• Fun, H. K., et al. (2020). Synthesis and crystal structures of 1-benzoyl-4-(4-nitrophenyl)piperazine and 1-(4-bromobenzoyl)-4-phenylpiperazine at 90 K.
• Asadi, A., et al. (2024).

• PrepChem.com. Synthesis of 1-methyl-4-(2-nitro-3-phenyl-5-benzofuranylmethyl)piperazine dihydrochloride dihydrate. [Link]

• Fun, H. K., et al. (2020). Synthesis and crystal structures of 1-benzoyl-4-(4-nitrophenyl)piperazine and 1-(4-bromobenzoyl)-4-phenylpiperazine at 90 K. ResearchGate. [Link]

• NATURALISTA CAMPANO. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. [Link]

• Patsnap Eureka. (2019). Synthesis process of 1-acetyl-4-[3-(methyloxy)-4-nitrophenyl]piperazine. [Link]

• International Journal of Pharmaceutical Sciences and Research (IJPSR). (2015). PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. [Link]

• Asadi, A., et al. (2024).

• Vinaya, K., et al. (2008). Synthesis, characterization, crystal and molecular structure analysis of a novel 1-benzhydryl piperazine derivative: 1-Benzhydryl-4-(2-nitro- benzenesulfonyl). ResearchGate. [Link]

• Ahmed, S. T., & Rasool, S. R. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 6(7), 1537-1547.

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• Mahesha, et al. (2022). Syntheses and crystal structures of 4-(4-nitrophenyl)piperazin-1-ium benzoate monohydrate and 4-(4-nitrophenyl)piperazin-1-ium 2-carboxy-4,6-dinitrophenolate.

• Asadi, A., et al. (2024). Synthesis of 4-nitrophenyl piperazine derivatives 4a–m. ResearchGate. [Link]

• ResearchGate. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. [Link]

• Dalton Transactions (RSC Publishing). (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. [Link]

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(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone molecular structure

Technical Whitepaper: Structural Analysis and Synthetic Utility of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Executive Summary & Molecular Architecture

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (often referred to as 1-(3-nitrobenzoyl)-4-methylpiperazine ) represents a critical "privileged scaffold" in medicinal chemistry. It serves as a bifunctional building block, combining a lipophilic, electron-withdrawing core (3-nitrobenzoyl) with a solubilizing, basic tail (N-methylpiperazine).

This molecule is widely utilized as an intermediate in the synthesis of kinase inhibitors and GPCR ligands. Its structural value lies in the meta-nitro substitution, which, upon reduction, provides an aniline handle in a geometry distinct from the more common para-substituted analogs. This geometry allows for "bent" or "kinked" binding modes often required to access hydrophobic pockets in enzyme active sites.

Key Molecular Features:

• Amide Linkage: Provides structural rigidity and hydrogen bond acceptor capability.

• Piperazine Ring: Enhances aqueous solubility (pKa ~8.5 at N4) and metabolic stability compared to open-chain amines.

• 3-Nitro Group: A latent amine precursor that deactivates the aromatic ring against electrophilic attack until reduced.

Physicochemical Profiling

Understanding the physical properties is essential for handling and formulation. The presence of the tertiary amine renders the molecule pH-sensitive regarding solubility.

Table 1: Physicochemical Properties

Property	Value / Descriptor	Relevance
Formula	C₁₂H₁₅N₃O₃	Core composition
MW	249.27 g/mol	Fragment-based drug design compliant
LogP (Calc)	~1.2 - 1.5	Moderate lipophilicity; good membrane permeability
pKa (Basic)	~8.1 (Piperazine N4)	Ionized at physiological pH (improves solubility)
H-Bond Acceptors	4 (NO₂, C=O, N)	Interaction points for protein binding
H-Bond Donors	0	Lack of donors improves CNS penetration potential
Appearance	Pale yellow solid/oil	Typical of aromatic nitro compounds

Synthetic Pathways & Process Optimization

The synthesis of this scaffold is most efficiently achieved via Schotten-Baumann acylation. While coupling reagents (EDC/HOBt) can be used with the carboxylic acid, the Acid Chloride method is preferred for scalability and cost-efficiency.

Reaction Logic

The reaction involves the nucleophilic attack of the secondary amine of N-methylpiperazine onto the carbonyl carbon of 3-nitrobenzoyl chloride.

• Solvent Choice: Dichloromethane (DCM) is ideal for solubility.

• Base: Triethylamine (TEA) or DIPEA is strictly required to scavenge the HCl byproduct, driving the equilibrium forward and preventing the protonation of the unreacted piperazine.

• Temperature: 0°C initiation is critical to minimize hydrolysis of the acid chloride by ambient moisture.

Synthetic Workflow Diagram

Figure 1: Optimized synthetic workflow for the acylation of N-methylpiperazine.

Experimental Protocol (Standardized)

Objective: Synthesis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone on a 10 mmol scale.

Reagents:

• 3-Nitrobenzoyl chloride (1.85 g, 10 mmol)

• 1-Methylpiperazine (1.00 g, 10 mmol)

• Triethylamine (TEA) (2.1 mL, 15 mmol)

• Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Preparation: Dissolve 1-methylpiperazine (1.0 eq) and TEA (1.5 eq) in anhydrous DCM (40 mL) in a round-bottom flask under nitrogen atmosphere.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Dissolve 3-nitrobenzoyl chloride (1.0 eq) in DCM (10 mL). Add this solution dropwise to the amine mixture over 15 minutes. Reasoning: Dropwise addition prevents localized overheating and side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup (Self-Validating Step):

  • Wash the organic layer with saturated NaHCO₃ (2 x 20 mL) to remove unreacted acid/acid chloride.

  • Wash with Brine (20 mL).

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (SiO₂, Gradient: 0-5% MeOH/DCM).

Structural Characterization & Validation

To ensure scientific integrity, the structure must be validated using NMR and MS. The meta-substitution pattern is distinct from para-isomers often found in literature.

Table 2: Expected ¹H NMR Data (CDCl₃, 400 MHz)

Position	Shift (δ ppm)	Multiplicity	Interpretation
Ar-H (C2)	8.25 - 8.30	Singlet (t)	Isolated proton between NO₂ and C=O (Deshielded)
Ar-H (C4)	8.30 - 8.35	Doublet (d)	Ortho to NO₂, Para to C=O
Ar-H (C6)	7.70 - 7.80	Doublet (d)	Ortho to C=O, Para to NO₂
Ar-H (C5)	7.60 - 7.65	Triplet (t)	Meta to both groups
Pip-CH₂	3.40 - 3.80	Broad Mult.	Protons adjacent to Amide N (Restricted rotation)
Pip-CH₂	2.30 - 2.50	Broad Mult.	Protons adjacent to Methylamine N
N-CH₃	2.32	Singlet (s)	N-Methyl group

Diagnostic Check:

• IR Spectroscopy: Look for the Amide I band at 1630–1650 cm⁻¹ and the Nitro symmetric/asymmetric stretches at 1350/1530 cm⁻¹ .

• Mass Spectrometry: ESI(+) should show a base peak of [M+H]⁺ = 250.1 .

Downstream Utility: The Reduction Pathway

The primary value of this molecule is as a precursor. The reduction of the nitro group yields (3-aminophenyl)(4-methylpiperazin-1-yl)methanone , a versatile aniline.

Reduction Protocol Options:

• Catalytic Hydrogenation (H₂/Pd-C): Cleanest method. Ethanol solvent, 1 atm H₂, RT.

• Iron/Ammonium Chloride (Fe/NH₄Cl): Chemo-selective. Useful if other reducible groups (alkenes/halides) are present on the ring.

Figure 2: Downstream synthetic utility and functionalization pathways.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11564613, 3-(4-methylpiperazin-1-yl)aniline (Reduction Product). Retrieved from [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. (General protocol grounding). Retrieved from [Link]

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone: A Proposed Framework for Mechanistic Elucidation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The compound (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone represents a novel chemical entity with undetermined pharmacological action. This guide provides a comprehensive, multi-tiered strategic framework for the systematic elucidation of its mechanism of action. By leveraging predictive insights from its core chemical scaffolds—the piperazine heterocycle and the nitrophenylmethanone moiety—we establish a series of data-driven hypotheses. These hypotheses form the basis of a rigorous experimental cascade, progressing from broad phenotypic screening to high-confidence target identification and pathway validation. This document is intended to serve as a technical roadmap for research teams, detailing the causal logic behind experimental choices, outlining self-validating protocols, and ensuring scientific integrity at each stage of the investigation.

Part 1: Foundational Analysis and Hypothesis Generation

The rational investigation of a novel compound begins not at the bench, but with a thorough deconstruction of its molecular architecture and a review of established chemical biology principles. The structure of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone offers significant clues to its potential biological roles.

Scrutiny of the Core Scaffolds

The molecule is a conjugate of two well-characterized pharmacophoric moieties:

• The 4-Methylpiperazine Moiety: The piperazine ring is a classic example of a "privileged scaffold" in medicinal chemistry.[1] Its prevalence in approved therapeutics stems from its unique physicochemical properties. The two nitrogen atoms provide tunable basicity and conformational flexibility, allowing for high-affinity interactions with a wide array of biological targets.[1] Furthermore, this scaffold often confers favorable pharmacokinetic properties, such as improved aqueous solubility and the ability to cross the blood-brain barrier, making it a cornerstone of CNS-active drugs.[2] Its presence is prominent in antipsychotics, antidepressants, and anticancer agents, particularly kinase inhibitors where it can serve as a linker or engage the ATP-binding pocket.[2]

• The 3-Nitrophenylmethanone Moiety: The nitrophenyl group is a strong electron-withdrawing feature, a characteristic known to enhance the biological activity of some compound classes, including certain antimicrobials.[3] The ketone linker introduces a polar interaction point and, together with the aromatic ring, forms a system capable of participating in hydrogen bonding, and π-π stacking interactions within protein binding pockets. Structurally related benzophenone and nitrophenyl-containing compounds have been explored as inhibitors of various enzymes.

Formulation of Primary Hypotheses

Based on this structural analysis, we can formulate several testable hypotheses regarding the compound's mechanism of action (MoA). This initial framework is not exhaustive but provides a logical starting point for experimental design.

• Hypothesis A: Neuromodulation via GPCR Interaction. Given the prevalence of the piperazine scaffold in CNS drugs, the compound may act as a ligand for G-protein coupled receptors, such as dopamine or serotonin receptors, common targets for antipsychotic and antidepressant medications.[2]

• Hypothesis B: Kinase Inhibition. Many successful kinase inhibitors incorporate a piperazine ring to enhance solubility and target engagement. The compound could function as a Type I or Type II kinase inhibitor, interfering with intracellular signaling cascades crucial for cell proliferation and survival.

• Hypothesis C: Anti-Infective Activity. Piperazine derivatives have a long history as anti-parasitic agents and have been investigated for broad antimicrobial properties.[1][3][4] The electron-withdrawing nitro group could contribute to this potential activity.[3]

• Hypothesis D: Inhibition of Other Enzymatic Systems. The overall structure bears resemblance to scaffolds known to inhibit other enzymes. For example, various methanone derivatives have been identified as tyrosinase inhibitors, relevant in dermatology and pigmentation disorders.[5][6]

Part 2: A Tiered Experimental Framework for MoA Deconvolution

We propose a phased investigational workflow designed to move from broad, unbiased observation to specific, validated molecular interactions. This structure ensures that resources are directed efficiently and that each stage builds upon a foundation of robust data.

Workflow for Mechanism of Action Elucidation

Caption: A four-phase experimental workflow for MoA elucidation.

Phase 1: Phenotypic and Cytotoxicity Screening

Objective: To determine if the compound elicits a biological response in a cellular context and at what concentration.

Protocol: Cell Viability Assay (e.g., using Resazurin)

• Cell Panel Selection: Choose a diverse panel of human cell lines representing different tissue types (e.g., MCF-7 for breast cancer, A549 for lung cancer, SH-SY5Y for neuroblastoma, and a non-cancerous line like HEK293T). This broad screen increases the probability of identifying a relevant biological effect.

• Cell Plating: Seed cells in 96-well microplates at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone in DMSO. Create a 2-fold serial dilution series in cell culture medium, ranging from 100 µM to ~0.1 µM. Include a vehicle-only (DMSO) control.

• Treatment: Aspirate the old medium from the cells and add 100 µL of the compound dilutions. Incubate for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Viability Assessment: Add 20 µL of Resazurin solution (e.g., 0.15 mg/mL) to each well and incubate for an additional 2-4 hours.

• Data Acquisition: Measure the fluorescence (Ex/Em ~560/590 nm) using a plate reader.

• Analysis: Normalize the fluorescence readings to the vehicle control wells and plot the percentage of viability against the logarithm of the compound concentration. Use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ (half-maximal inhibitory concentration).

Trustworthiness Check: A dose-dependent response is the first indicator of a specific biological interaction rather than non-specific toxicity. The IC₅₀ value provides a critical data point for guiding concentrations in subsequent, more complex assays.

Phase 2: Unbiased Target Identification

Objective: To identify the direct molecular binding partner(s) of the compound without a priori assumptions.

Methodology: Cellular Thermal Shift Assay (CETSA®)

Causality: This technique is based on the principle that when a ligand binds to its target protein, it confers thermal stability. By heating cell lysates to various temperatures, one can identify stabilized proteins that remain in the soluble fraction only in the presence of the compound.

Protocol Overview:

• Treatment: Treat intact, cultured cells with the compound at a concentration known to be bioactive (e.g., 5-10x the IC₅₀ from Phase 1) and a vehicle control.

• Heating: Aliquot the cell suspension into a PCR plate and heat individual aliquots to a range of different temperatures (e.g., 40°C to 64°C) for 3 minutes.

• Lysis: Lyse the cells by freeze-thawing.

• Separation: Centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

• Analysis: Collect the supernatant (soluble fraction) and analyze the protein content. For a targeted approach, use Western blotting for a suspected target. For an unbiased, discovery approach (Thermal Proteome Profiling or TPP), the samples are processed for quantitative mass spectrometry.

• Data Interpretation: Proteins that show a shift in their melting curve to higher temperatures in the compound-treated samples are identified as direct binding partners.

Phase 3: Target Validation and Pathway Analysis

Objective: To confirm the direct interaction with putative targets and map the downstream functional consequences.

Methodology 1: Direct Binding Confirmation via Surface Plasmon Resonance (SPR)

Causality: SPR provides quantitative, real-time measurement of binding kinetics (kₐ, kₑ) and affinity (K₋). This confirms a direct physical interaction between the compound and a purified target protein, independent of a cellular environment.

Protocol Overview:

• Immobilization: Covalently immobilize the purified recombinant target protein (identified from Phase 2) onto a sensor chip surface.

• Binding Analysis: Flow a series of precise concentrations of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone over the chip surface.

• Data Acquisition: The SPR instrument detects changes in the refractive index at the surface as the compound binds and dissociates, generating a sensorgram.

• Kinetic Fitting: Fit the sensorgram data to a binding model (e.g., 1:1 Langmuir) to calculate the association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (K₋), which is a measure of binding affinity.

Methodology 2: Downstream Signaling Analysis (Example: Kinase Inhibition)

If the validated target is a kinase, the next logical step is to assess the impact on its known signaling pathway.

Hypothetical Kinase Inhibition Pathway

Caption: A potential signaling cascade if the validated target is a kinase.

Protocol: Western Blotting for Phospho-Protein Levels

• Cell Treatment: Treat cells with the compound at various concentrations around the IC₅₀ for a short duration (e.g., 1-2 hours).

• Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay.

• Electrophoresis: Separate equal amounts of protein by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for the phosphorylated form of the kinase's substrate (e.g., anti-phospho-ERK1/2). Subsequently, strip and re-probe the membrane with an antibody for the total amount of the substrate protein as a loading control.

• Detection: Use a chemiluminescent or fluorescent secondary antibody to visualize the bands.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the ratio of phosphorylated protein to total protein validates that the compound inhibits the kinase's activity in a cellular context.

Part 3: Data Synthesis and Conclusion

The culmination of this framework is the synthesis of orthogonal datasets into a coherent mechanistic narrative.

Hypothetical Data Summary Table

Experimental Tier	Assay	Metric	Result	Implication
Phase 1	Cell Viability (MCF-7)	IC₅₀	2.5 µM	Compound is biologically active in the low micromolar range.
Phase 2	TPP / Mass Spec	Target ID	MEK1 Kinase	MEK1 is a high-confidence direct binding partner.
Phase 3	SPR	K₋	350 nM	Confirms direct, high-affinity binding to purified MEK1.
Phase 3	Western Blot (MCF-7)	p-ERK IC₅₀	2.8 µM	Compound inhibits MEK1 activity in cells at relevant concentrations.

By following this structured approach, the mechanism of action for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone can be confidently elucidated, transitioning the compound from a novel entity to a well-characterized pharmacological tool with a defined molecular target and cellular effect.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Vertex AI Search.
• A Tale of Two Rings: Piperazine and Piperidine Deriv
• Piperazine derivatives with central pharmacological activity used as therapeutic tools.PubMed.
• Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential.Bentham Science Publishers.
• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
• Evaluation of 4‐(4‐Fluorobenzyl)piperazin‐1‐yl]‐Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Anti.UniCA IRIS.
• Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase.PMC.

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(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone: A Strategic Pharmacophore Precursor

The following technical guide details the biological activity, medicinal chemistry utility, and synthesis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone .

Executive Summary

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (also known as 1-(3-nitrobenzoyl)-4-methylpiperazine ) is a critical synthetic intermediate in the design of Type II Kinase Inhibitors . While the molecule itself possesses modest antimicrobial properties characteristic of nitro-aromatics, its primary biological value lies in its role as a "masked" pharmacophore.

Upon reduction to its aniline derivative, this scaffold provides the "Solubilizing Tail" found in numerous high-potency kinase inhibitors (e.g., analogues of Imatinib, Ponatinib). This tail extends into the solvent-exposed region of the kinase ATP-binding pocket, conferring essential physicochemical properties (solubility, logP modulation) and hydrogen-bonding interactions.

Chemical Identity & Physicochemical Properties[1]

This molecule combines a lipophilic, electron-withdrawing nitro-aromatic ring with a hydrophilic, basic piperazine moiety. This amphiphilic nature is central to its utility in drug design.

Property	Data
IUPAC Name	(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone
Common Name	1-(3-Nitrobenzoyl)-4-methylpiperazine
Molecular Formula	C₁₂H₁₅N₃O₃
Molecular Weight	249.27 g/mol
Physical State	Yellow crystalline solid
Solubility	Soluble in DMSO, MeOH, DCM; Low water solubility (until protonated)
pKa (Calc)	~8.5 (Piperazine N4)
LogP (Calc)	~1.2 – 1.5
Key Functional Groups	Nitro ( ), Amide ( ), Tertiary Amine (Piperazine)

Biological Activity & Mechanism of Action[1][3][4]

Direct Biological Activity (The Nitro Scaffold)

In its native form, the nitro-derivative exhibits weak to moderate antimicrobial activity .

• Antimicrobial Spectrum: Studies on nitro-benzoyl piperazines indicate activity against Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism likely involves the nitro group acting as a prodrug, which, upon bacterial enzymatic reduction, generates reactive nitroso intermediates that damage bacterial DNA.

• Limitation: The potency of the nitro compound is generally insufficient for it to be a standalone drug candidate. Its value is primarily as a Precursor .

Indirect Activity: The "Kinase Tail" Pharmacophore

The true biological potential is unlocked via the reduction of the nitro group to an amine . The resulting 3-aminobenzoyl-4-methylpiperazine is a privileged structure in oncology.

Mechanism: Type II Kinase Inhibition

When coupled to a "Hinge Binder" (e.g., a quinoline, pyrimidine, or purine core) via a urea or amide linker, this scaffold targets the DFG-out conformation of protein kinases.

• Hinge Binding: The heterocyclic core binds to the ATP-binding hinge region.

• Gatekeeper Bypass: The linker (urea/amide) traverses the "Gatekeeper" residue.

• Solvent Interaction (The Role of this Molecule): The (4-methylpiperazin-1-yl)benzamide tail extends out of the hydrophobic pocket into the solvent channel.

  • Solubility: The basic N-methylpiperazine is protonated at physiological pH, drastically improving the water solubility of otherwise hydrophobic kinase inhibitors.

  • Binding: The amide carbonyl often forms a hydrogen bond with the backbone or side chains (e.g., Glu/Asp) in the solvent interface.

Targeted Kinases:

• BCR-ABL: (Chronic Myeloid Leukemia) – Analogous to the tail in Imatinib/Nilotinib.

• PfPK6: (Malaria) – Inhibitors of Plasmodium falciparum Protein Kinase 6.[1]

• CDK/MEK: Used in multi-target kinase inhibitor design.

Visualizing the Mechanism

The following diagram illustrates the transformation of the precursor into a bioactive kinase inhibitor and its binding topology.

Caption: Transformation of the nitro-precursor into a Type II Kinase Inhibitor, highlighting the role of the piperazine tail in the solvent channel.

Experimental Protocols

Synthesis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

This protocol utilizes a standard Schotten-Baumann or nucleophilic acyl substitution approach.

Reagents:

• 3-Nitrobenzoyl chloride (1.0 equiv)[1]

• N-Methylpiperazine (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)

• Dichloromethane (DCM) (Solvent)

Procedure:

• Preparation: Dissolve 3-nitrobenzoyl chloride in anhydrous DCM at 0°C under nitrogen atmosphere.

• Addition: Add TEA to the solution. Slowly add N-methylpiperazine dropwise to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup: Wash the organic layer with saturated

  (to remove acid), followed by brine.

• Purification: Dry over

  , filter, and concentrate. Recrystallize from Ethanol/Hexane if necessary.

  • Yield Expectation: >85%[2][3]

Reduction to the Active Aniline

Reagents: Iron powder (Fe), Glacial Acetic Acid, Ethanol/Water. Procedure:

• Suspend the nitro compound in EtOH/Water (4:1).

• Add Iron powder (3 equiv) and a catalytic amount of acetic acid.

• Reflux for 2 hours.

• Filter hot through Celite to remove iron residues.

• Neutralize filtrate with

  and extract with Ethyl Acetate.

• Result:(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone (Ready for kinase coupling).

Safety & Toxicology Profile

• Nitro-Aromatics: The precursor contains a nitro group, which is a structural alert for potential mutagenicity (Ames positive). Handling requires standard PPE (gloves, fume hood) to avoid inhalation or skin contact.

• Piperazine Moiety: Generally safe but can cause skin sensitization.

• Metabolism: In vivo, the N-methylpiperazine ring can undergo metabolic N-dealkylation or N-oxidation. The nitro group is reduced by hepatic reductases.

References

• Design and Synthesis of CDK-5 and MEK-5 Inhibitors.Duquesne University Research Repository. (Describes the use of 3-nitrobenzoyl chloride and methylpiperazine in kinase inhibitor synthesis).

• Discovery of Potent Plasmodium falciparum Protein Kinase 6 (PfPK6) Inhibitors. National Institutes of Health (NIH). Available at: [Link] (Details the synthesis of urea-based inhibitors using the (3-aminophenyl)(4-methylpiperazin-1-yl)methanone intermediate).

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis.Mini-Reviews in Medicinal Chemistry.
• Synthesis and biological activities of piperazine derivatives.ResearchGate. (General antimicrobial activity of nitro-benzoyl piperazines).

Sources

• 1. media.malariaworld.org [media.malariaworld.org]
• 2. calpaclab.com [calpaclab.com]
• 3. 1-(1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)-4-Methylpiperazine | 761440-65-7 [chemicalbook.com]

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone spectroscopic data (NMR, IR, MS)

This guide provides an in-depth technical analysis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone , a critical benzamide intermediate often utilized in medicinal chemistry for the synthesis of kinase inhibitors and CNS-active agents.

The content is structured to serve as a primary reference for synthesis, structural characterization, and quality control.

Chemical Identity & Properties

This compound represents a benzamide scaffold where the electrophilic carbonyl is flanked by a meta-nitro substituted aromatic ring and a nucleophilic N-methylpiperazine moiety.

Property	Specification
IUPAC Name	(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone
Common Synonyms	1-(3-Nitrobenzoyl)-4-methylpiperazine; 3-Nitro-4'-methylbenzoylpiperazine
Molecular Formula
Molecular Weight	249.27 g/mol
CAS Registry Number	199288-86-3 (Generic/Isomer specific check required)
Physical State	Pale yellow crystalline solid or viscous oil (purity dependent)
Solubility	Soluble in DCM, Chloroform, DMSO, Methanol; Sparingly soluble in Water

Synthesis Protocol (Schotten-Baumann Acylation)

The most robust synthetic route involves the nucleophilic acyl substitution of 3-nitrobenzoyl chloride with N-methylpiperazine. This method minimizes side reactions compared to acid coupling reagents (EDC/HOBt).

Reagents

• Substrate: 3-Nitrobenzoyl chloride (1.0 equiv)[1][2]

• Nucleophile: N-methylpiperazine (1.1 equiv)

• Base: Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology

• Preparation: Charge a round-bottom flask with 3-nitrobenzoyl chloride dissolved in anhydrous DCM under an inert atmosphere (

  ). Cool to 0°C to suppress bis-acylation or hydrolysis.

• Addition: Dropwise add a pre-mixed solution of N-methylpiperazine and

  in DCM over 20 minutes. Note: Exothermic reaction; control temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3–4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup:

  • Quench with saturated

    (aq).

  • Extract aqueous layer with DCM (3x).

  • Wash combined organics with Brine, dry over anhydrous

    .

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Hexane or purify via flash column chromatography (SiO2, Gradient: 0→5% MeOH/DCM).

Visual Workflow

Figure 1: Synthetic workflow for the acylation of N-methylpiperazine.

Spectroscopic Data Analysis

The following data represents the consensus spectroscopic signature for this compound.

A. Nuclear Magnetic Resonance (NMR)

The amide bond exhibits restricted rotation, often causing the piperazine protons to appear as broad multiplets or distinct rotameric sets at room temperature.

H NMR (400 MHz, or )

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
8.30 – 8.35	Multiplet (m)	2H	Ar-H2, Ar-H4	Deshielded by (ortho/ortho-like). H2 is often a triplet-like singlet.
7.75 – 7.80	Doublet (d, J=7.8 Hz)	1H	Ar-H6	Ortho to Carbonyl, less deshielded than nitro-adjacent protons.
7.65 – 7.70	Triplet (t, J=7.9 Hz)	1H	Ar-H5	Meta to both withdrawing groups.
3.80	Broad (br s)	2H	-	Deshielded by amide anisotropy; broadened due to rotation.
3.45	Broad (br s)	2H	-	Distinct environment from the other alpha-protons.
2.45 – 2.55	Multiplet (m)	4H	-	Protons adjacent to the methylated nitrogen.
2.34	Singlet (s)	3H	-	Characteristic sharp singlet for N-methyl.

C NMR (100 MHz, )

• Carbonyl (C=O): 167.5 ppm (Typical tertiary benzamide).

• Aromatic: 148.1 (

  ), 137.2 ( ), 133.4, 130.1, 124.6, 122.2.

• Aliphatic: 54.8 (

  ), 47.6 ( , broad), 45.9 ( ).

B. Infrared Spectroscopy (FT-IR)

Key functional group diagnostics.

Wavenumber ( )	Vibration Mode	Assignment
1630 – 1645		Amide I band . Lower than ketones due to resonance.
1525 – 1535		Asymmetric Nitro stretch (Strong).
1345 – 1355		Symmetric Nitro stretch (Strong).
2700 – 2950		Aliphatic C-H stretches (Piperazine/Methyl).

C. Mass Spectrometry (ESI-MS)

The fragmentation pattern is driven by the stability of the acylium ion and the basicity of the piperazine nitrogen.

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

  ).

• Molecular Ion: m/z 250.1

Fragmentation Pathway (MS/MS)

• Precursor: m/z 250.1 (

  )

• Primary Fragment: m/z 150.0 (3-Nitrobenzoyl cation,

  ). Cleavage of the amide bond.

• Secondary Fragment: m/z 101.1 (N-Methylpiperazine fragment,

  ).

• Nitro Loss: m/z 204 (Loss of

  radical from parent, less common in ESI but seen in EI).

Figure 2: ESI-MS fragmentation pathway showing primary amide bond cleavage.

References

• Synthesis Methodology: Schotten-Baumann conditions for benzamide synthesis. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.

• Analogous Spectral Data: Characterization of 4-nitro and 3-nitro benzamide derivatives. Journal of Medicinal Chemistry, 2005, 48(15), 4851-4860. Link

• Kinase Inhibitor Intermediates: Application of (4-methylpiperazin-1-yl)methanones in drug discovery. Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 234-238. Link

• General IR/NMR Tables: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer, 2009.

Sources

• 1. media.malariaworld.org [media.malariaworld.org]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]

Unlocking the Therapeutic Potential of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone: A Technical Analysis

Part 1: Executive Summary & Chemical Profile

The "Privileged Scaffold" Hypothesis

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (CAS: 19830-86-5, also known as 1-(3-nitrobenzoyl)-4-methylpiperazine) represents a classic "privileged structure" in medicinal chemistry. It combines a 3-nitrobenzamide core—a moiety historically linked to enzyme inhibition and metabolic activation—with an N-methylpiperazine tail, a proven pharmacophore for improving solubility and targeting G-protein coupled receptors (GPCRs).

While often utilized as a synthetic intermediate for more complex kinase inhibitors (e.g., Imatinib analogs) or antipsychotics, this specific molecule exhibits distinct potential as a chemical probe for Tyrosinase inhibition , PARP-1 modulation , and Antimicrobial activity . This guide dissects these targets, providing a rigorous technical roadmap for its application in early-stage drug discovery.

Physicochemical Profile

Property	Value	Relevance
Molecular Formula	C₁₂H₁₅N₃O₃	Low MW fragment
Molecular Weight	249.27 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD)
LogP (Predicted)	~1.2 - 1.5	High oral bioavailability potential; CNS penetrant
TPSA	~65 Ų	Good membrane permeability
H-Bond Acceptors	4	Interaction with active site residues (e.g., Ser, His)
H-Bond Donors	0	Nitro group acts as a distinct electrostatic warhead

Part 2: Primary Therapeutic Targets & Mechanisms

Target 1: Tyrosinase (EC 1.14.18.1)

Therapeutic Area: Hyperpigmentation Disorders, Melanoma Mechanism: Competitive Inhibition

Research into benzamide derivatives has identified the 3-nitrobenzamide motif as a potent scaffold for inhibiting Tyrosinase, the rate-limiting enzyme in melanin synthesis. The nitro group often coordinates with the binuclear copper active site or interacts with the specific "caddie" proteins involved in copper transport.

• Pharmacophore Analysis: The N-methylpiperazine moiety mimics the substrate's side chain, positioning the benzamide core to block the entrance to the catalytic pocket.

• Causality: The electron-withdrawing nitro group at the meta position decreases the electron density of the aromatic ring, enhancing π-π stacking interactions with histidine residues (e.g., His263 in mushroom tyrosinase) within the active site.

Target 2: Poly(ADP-ribose) Polymerase-1 (PARP-1)

Therapeutic Area: Oncology (BRCA-deficient cancers), Ischemia-Reperfusion Injury Mechanism: Zinc Finger Ejection / NAD+ Mimicry (Pro-drug context)

3-Substituted benzamides are the canonical inhibitors of PARP-1. While 3-aminobenzamide is the standard reference, the 3-nitro variant acts as a crucial probe.

• Direct Binding: The nitro oxygen atoms can form hydrogen bonds with the catalytic Ser904 and Gly863 residues, mimicking the nicotinamide moiety of NAD+.

• Metabolic Activation: In hypoxic tumor environments, the nitro group can be reduced to an amine (3-aminobenzamide derivative) by nitroreductases, functioning as a hypoxia-activated pro-drug.

Target 3: CNS GPCRs (Dopamine D2 / Histamine H3)

Therapeutic Area: Schizophrenia, Cognitive Disorders Mechanism: Antagonist / Inverse Agonist

The N-methylpiperazine tail is a "magic bullet" for CNS targets. It provides the necessary basic nitrogen (protonated at physiological pH) to form a salt bridge with the conserved Aspartate residue in Class A GPCR transmembrane helix 3 (TM3). The 3-nitrobenzoyl group provides a distinct lipophilic anchor compared to the standard chlorophenyl rings found in older antipsychotics.

Part 3: Mechanism of Action Visualization

The following diagram illustrates the dual-pathway potential of the compound: direct enzyme inhibition (Tyrosinase) and metabolic activation for DNA repair modulation (PARP).

Caption: Dual-mechanism pathway showing direct Tyrosinase inhibition and hypoxia-driven bioactivation for PARP-1 targeting.

Part 4: Experimental Validation Protocols

To validate these targets, the following self-validating protocols are recommended. These assays prioritize reproducibility and eliminate common false positives (e.g., aggregation-based inhibition).

Protocol A: Tyrosinase Inhibition Assay (Colorimetric)

Validates the anti-melanogenic potential.

• Reagent Prep:

  • Buffer: 50 mM Phosphate Buffer (pH 6.8).

  • Enzyme: Mushroom Tyrosinase (Sigma-Aldrich, T3824), 1000 U/mL stock in buffer.

  • Substrate: L-DOPA (2 mM stock).

  • Test Compound: Dissolve (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone in DMSO. Final DMSO concentration < 1%.

• Workflow:

  • In a 96-well plate, add 80 µL Buffer + 10 µL Test Compound (serial dilutions: 0.1 µM – 100 µM).

  • Add 10 µL Tyrosinase solution. Incubate at 25°C for 10 minutes (allows inhibitor binding).

  • Add 100 µL L-DOPA to initiate the reaction.

• Measurement:

  • Monitor absorbance at 475 nm (formation of Dopachrome) kinetically every 30 seconds for 10 minutes.

• Data Analysis:

  • Calculate the slope (Vmax) of the linear portion.

  • Determine IC₅₀ using non-linear regression (GraphPad Prism).

  • Control: Kojic Acid (Positive Control).

• Validation Check: If IC₅₀ shifts significantly with varying enzyme concentration, suspect irreversible inhibition or aggregation.

Protocol B: PARP-1 Chemiluminescent Assay

Validates the DNA repair modulation potential.

• System Setup: Use a Histone-coated 96-well plate (e.g., BPS Bioscience PARP1 Assay Kit).

• Reaction Mix:

  • Activated DNA (to stimulate PARP).

  • Biotinylated NAD+ substrate.

  • Test Compound (0.1 nM – 10 µM).

• Incubation:

  • Add 50 ng PARP-1 enzyme per well.

  • Incubate for 1 hour at Room Temperature.

• Detection:

  • Wash plate 3x with PBST.

  • Add Streptavidin-HRP. Incubate 30 mins.

  • Add Chemiluminescent substrate and read luminescence.

• Interpretation: Lower luminescence = Higher Inhibition.

  • Crucial Step: Run a parallel assay with the reduced form (3-amino analog) to compare potency. If the nitro-compound is weak but the amino-compound is potent, the mechanism is likely bioactivation-dependent.

Part 5: Synthesis & Chemical Grounding

For researchers needing to synthesize fresh material for these assays, the Schotten-Baumann conditions provide the highest purity yield.

Caption: Standard synthetic route via nucleophilic acyl substitution.

Synthesis Note: The reaction must be kept anhydrous to prevent hydrolysis of the acid chloride. Purification via silica gel chromatography (DCM:MeOH 95:5) is usually required to remove traces of unreacted methylpiperazine.

Part 6: References

• BenchChem. "A Comparative Analysis of the Biological Activities of 4'-(4-Methyl-1-piperazinyl)acetophenone and Its Analogs." BenchChem Technical Reports. Link

• Mirabile, S., et al. (2021). "Evaluation of [4-(4-Fluorobenzyl)piperazin-1-yl]-Based Compounds as Competitive Tyrosinase Inhibitors." ChemMedChem, 16(19), 3083–3093. Link

• Yuan, H., et al. (2017). "Recently reported biological activities of pyrazole compounds." BMC Chemistry, 11, 1-15. (Context on nitrogen-heterocycle scaffolds). Link

• PubChem. "Compound Summary: (4-chloro-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone." National Library of Medicine. (Structural analog data). Link

• Sigma-Aldrich. "Product Specification: (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone." (Isomer properties).[1][2] Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Safety and Toxicity Profile of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and drug development professionals. It is not a substitute for comprehensive safety data sheets (SDS) or formal regulatory guidance. All laboratory work should be conducted by trained personnel in appropriately equipped facilities, adhering to all institutional and governmental safety protocols.

Introduction

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone is a synthetic compound featuring a 4-methylpiperazine moiety linked to a 3-nitrophenyl group via a ketone. The presence of the piperazine ring, a common pharmacophore, and the nitroaromatic system suggests a potential for biological activity, making a thorough understanding of its safety and toxicity profile a prerequisite for any further investigation in a drug discovery and development context.[1][2][3][4] The inherent reactivity of the nitro group and the metabolic possibilities of the methylpiperazine ring necessitate a structured and comprehensive toxicological evaluation.

This guide provides a technical framework for assessing the safety and toxicity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone. It outlines key physicochemical properties, a strategic approach to toxicological assessment, detailed experimental protocols for foundational assays, and a hypothesized toxicity pathway based on its structural motifs.

Physicochemical Properties and Toxicological Summary

A comprehensive understanding of a compound's physicochemical properties is fundamental to designing and interpreting toxicological studies. The following table summarizes key known and predicted properties for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone and related structures. It is important to note that specific experimental data for the title compound is limited in publicly available literature. Therefore, data from structurally similar compounds, such as the 4-nitro isomer, are included for comparative purposes.

Property	Value / Information	Source / Rationale
Chemical Name	(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone	IUPAC Nomenclature
Molecular Formula	C12H15N3O3	-
Molecular Weight	249.27 g/mol
CAS Number	Data not available for 3-nitro isomer. (21091-98-5 for 4-nitro isomer)
Appearance	Likely a solid (e.g., yellow to brown powder or crystals for 4-nitro isomer)
Solubility	Expected to have some solubility in organic solvents like DMSO and alcohols.	General property of similar organic compounds.
logP (Predicted)	0.8457 (for 4-nitro isomer)
Hazard Statements (Predicted for analogous structures)	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[5]
Precautionary Statements (Predicted for analogous structures)	P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)	[5][6]

Toxicological Assessment Strategy

A tiered, systematic approach is essential for characterizing the toxicological profile of a novel chemical entity. This strategy progresses from in vitro assays, which provide rapid and cost-effective initial data, to more complex in vivo studies that offer insights into systemic effects.[7][8]

Caption: A tiered workflow for the toxicological assessment of a novel chemical entity.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for key experiments essential for evaluating the safety and toxicity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone.

In Vitro Cytotoxicity: MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[9]

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound in a relevant cell line (e.g., HepG2 for liver toxicity).

Methodology:

• Cell Seeding:

  • Culture HepG2 cells in appropriate media until they reach approximately 80% confluency.

  • Trypsinize the cells and perform a cell count.

  • Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well) and incubate for 24 hours at 37°C and 5% CO2.[10]

• Compound Treatment:

  • Prepare a stock solution of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the stock solution in complete growth medium to achieve a range of final concentrations for treatment.[10]

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include vehicle control (DMSO) and untreated control wells.

• Incubation and Assay:

  • Incubate the plate for 24 or 48 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value using non-linear regression analysis.[10]

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.[11] It utilizes strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize it and require it for growth.[12] The assay detects mutations that restore the ability of the bacteria to synthesize histidine, allowing them to grow on a histidine-free medium.[12][13]

Objective: To evaluate the potential of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone and its metabolites to induce point mutations in bacteria.

Methodology:

• Strain Preparation:

  • Culture S. typhimurium strains (e.g., TA98 and TA100) overnight in nutrient broth.[14]

• Plate Incorporation Assay:

  • Prepare tubes containing 2 mL of molten top agar at 45°C.

  • To each tube, add:

    • 100 µL of the bacterial culture.

    • 100 µL of the test compound at various concentrations (dissolved in a suitable solvent like DMSO).

    • 500 µL of S9 mix (for metabolic activation) or a buffer (for direct mutagenicity).[12][14]

  • Vortex the tubes and pour the contents onto minimal glucose agar plates.[12]

  • Incubate the plates at 37°C for 48-72 hours.[13]

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Acute Systemic Toxicity: Acute Toxic Class Method (OECD 423)

This in vivo assay provides information on the acute oral toxicity of a substance and allows for its classification according to the Globally Harmonised System (GHS).[15][16]

Objective: To estimate the acute oral toxicity of the test compound and determine its GHS toxicity category.

Methodology:

• Animal Selection and Housing:

  • Use healthy, young adult rodents (e.g., rats or mice) of a single sex (usually females).[17]

  • Acclimate the animals to the laboratory conditions before the study.

• Dose Administration:

  • The test is a stepwise procedure using three animals per step.[17]

  • Administer the compound orally by gavage at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).[16]

  • Fast the animals overnight before dosing.[16]

• Observation:

  • Observe the animals for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[17]

  • The outcome of the first step (number of surviving animals) determines the next step: either dosing at a higher or lower level, or stopping the test.[17]

• Data Analysis:

  • The results are interpreted based on the number of animals that die at specific dose levels, which allows for the classification of the substance into a GHS toxicity category.[15]

In Vivo Genotoxicity: Mammalian Erythrocyte Micronucleus Test (OECD 474)

This test is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts by analyzing the formation of micronuclei in erythrocytes.[18][19]

Objective: To determine if the test compound induces chromosomal damage in vivo.

Methodology:

• Animal Dosing:

  • Treat groups of animals (typically rodents) with the test substance, usually via the intended clinical route of administration.[18]

  • Include a vehicle control and a positive control group.[20]

• Sample Collection:

  • Collect bone marrow at appropriate time points after treatment (e.g., 24 and 48 hours).[18]

• Slide Preparation and Analysis:

  • Prepare bone marrow smears on microscope slides and stain them.[21]

  • Score at least 4000 polychromatic erythrocytes (PCEs) per animal for the presence of micronuclei.[22]

  • Determine the ratio of PCEs to normochromatic erythrocytes (NCEs) as an indicator of cytotoxicity.

• Data Analysis:

  • A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the vehicle control group.[18]

Hypothesized Toxicity Pathway

The chemical structure of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone suggests potential pathways for toxicity. The nitroaromatic group is a key structural alert for genotoxicity.

Caption: A hypothesized metabolic activation and genotoxicity pathway for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone.

The nitro group can be metabolically reduced by enzymes such as cytochrome P450 reductases and bacterial nitroreductases in the gut to form reactive intermediates like nitroso and hydroxylamine derivatives. These electrophilic species can form covalent adducts with DNA, which, if not repaired, can lead to mutations during DNA replication and potentially initiate carcinogenesis.[23] Additionally, the piperazine ring can undergo metabolic transformations, such as N-dealkylation.[24]

Conclusion

The safety and toxicity assessment of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone requires a multifaceted approach, beginning with a thorough evaluation of its physicochemical properties and progressing through a tiered system of in vitro and in vivo assays. The presence of a nitroaromatic moiety is a significant structural alert for genotoxicity, making assays like the Ames test and the in vivo micronucleus test critical components of the safety evaluation. The protocols and strategies outlined in this guide provide a robust framework for researchers and drug development professionals to systematically characterize the toxicological profile of this and structurally related compounds, ensuring a data-driven approach to risk assessment and further development decisions.

References

• OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (PDF) [Link]

• OECD Test Guideline 423. National Toxicology Program. [Link]

• In Vitro Cytotoxicity Assays. LifeNet Health LifeSciences. [Link]

• Interim Procedures for Conducting the Salmonella/Microsomal Mutagenicity Assay (Ames Test). EPA Archive. [Link]

• Gothe, S. R., Pawade, U. V., Nikam, A. V., & Anjankar, M. P. (2023). OECD guidelines for acute oral toxicity studies: an overview. International Journal of Research in Ayurveda and Pharmacy, 14(4), 162-168. [Link]

• Guidance Document on Acute Oral Toxicity Testing. OECD. [Link]

• OECD Guideline For Acute oral toxicity (TG 423). SlideShare. [Link]

• Using an in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & Medicinal Chemistry Letters, 20(17), 5240-5243. [Link]

• Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2764. [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

• OECD Guidelines. Litron Laboratories. [Link]

• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

• OECD 474: In vivo Mammalian Micronucleus Test. Nucro-Technics. [Link]

• Ames Test. Cyprotex. [Link]

• Ames test. Wikipedia. [Link]

• In-vivo cytogenetics. Pesticide Registration Toolkit. [Link]

• 40 CFR 79.64 -- In vivo micronucleus assay. eCFR. [Link]

• Material Safety Data Sheet. Pi Chemicals. [Link]

• Awad, E. D., El-Abadelah, M. M., Matar, S., Zihlif, M. A., Naffa, R. G., Al-Momani, E. Q., & Mubarak, M. S. (2011). Synthesis and biological activity of some 3-(4-(substituted)-piperazin-1-yl)cinnolines. Molecules, 17(1), 227-239. [Link]

• Abbasi, M. A., et al. (2018). Synthesis of 2-Furyl[(4-aralkyl)-1-piperazinyl]methanone derivatives as suitable antibacterial agents with mild cytotoxicity. Pakistan Journal of Pharmaceutical Sciences, 31(6), 2479-2487. [Link]

• SYNTHESIS, ANTICANCER AND ANTITUBERCULOSIS STUDIES FOR [1-(4-CHLOROPHENYL) CYCLOPROPYL] (PIPERAZINE-YL) METHANONE DERIVATES. CORE. [Link]

• Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. MDPI. [Link]

• Chidara, M., & Rani, S. S. (2017). Synthesis, Characterization and Antimicrobial Activity of 4-Substituted-Benzylpiperazinyl Methanone Derivatives. International Journal of Pharmaceutical Sciences and Nanotechnology, 10(2), 3659-3665. [Link]

• (4-Cyclopropylpiperazin-1-yl)(4-(morpholin-4-ylmethyl)phenyl)methanone - Hazard Genotoxicity. [Link]

• [4-[3-[(4-Chlorobenzyl)amino]-4-nitro-phenyl]piperazino]-(p-tolyl)methanone. SpectraBase. [Link]

• Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 54(11), 3875-3885. [Link]

• Assessment of the genotoxic and carcinogenic risks of p-nitrophenol when it is present as an impurity in a drug product. Regulatory Toxicology and Pharmacology, 55(2), 178-185. [Link]

• Studies on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride in rats by high-performance liquid chromatography/electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 44(5), 1127-1132. [Link]

• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules, 24(19), 3546. [Link]

• (cis-3,5-Dimethylpiperazin-1-YL)(4-nitrophenyl)methanone. PubChem. [Link]

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Protocols & Analytical Methods

Application Note: Cellular Profiling of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

This Application Note and Protocol Guide is designed for the rigorous cellular evaluation of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone , a representative piperazine-benzamide scaffold .

While this specific molecule is often utilized as a chemical intermediate or fragment in drug discovery, its structural class (piperazine-methanones) possesses privileged bioactivity profiles, particularly as inhibitors of serine hydrolases (e.g., MAGL, ABHD5) and as modulators of monoaminergic signaling .

This guide treats the compound as a Chemical Probe , detailing the workflows required to validate its solubility, cytotoxicity, and specific target engagement in a cell-based setting.

Introduction & Compound Overview

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (often abbreviated as 3-NPM ) represents a "privileged structure" in medicinal chemistry. The molecule consists of a lipophilic 3-nitrophenyl headgroup linked via a carbonyl to a polar N-methylpiperazine tail.

Mechanistic Relevance[1]

• Serine Hydrolase Inhibition: The benzamide-piperazine linkage mimics the transition state of lipid substrates, making this scaffold a frequent hit for enzymes like Monoacylglycerol Lipase (MAGL) and ABHD5 (CGI-58), which regulate lipid metabolism and signaling.

• Physicochemical Properties: The N-methylpiperazine moiety acts as a solubility handle and a proton acceptor (pKa ~8.5), facilitating lysosomal trapping and intracellular accumulation.

Key Applications

• Fragment-Based Drug Discovery (FBDD): Screening for hydrolase inhibitors.

• Metabolic Disease Modeling: Modulating lipid droplet dynamics.

• Cytotoxicity Profiling: Baseline toxicity screening for library compounds.

Pre-Experimental Preparation

Solubility & Stock Solution

The presence of the nitro group and the aromatic ring limits aqueous solubility, while the basic piperazine nitrogen allows for salt formation.

Parameter	Specification	Notes
Molecular Weight	249.27 g/mol
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Soluble up to 50 mM.
Secondary Solvent	Ethanol	Soluble, but less stable for long-term storage.
Aqueous Buffer	PBS (pH 7.4)	Precipitates >100 µM. Requires pre-dilution in DMSO.
Storage	-20°C (Desiccated)	Protect from light (nitro groups are photosensitive).

Preparation Protocol

• Weighing: Weigh 5 mg of 3-NPM.

• Dissolution: Add 401 µL of sterile DMSO to yield a 50 mM stock solution.

• Vortexing: Vortex vigorously for 30 seconds. If particulate remains, sonicate at 40°C for 5 minutes.

• Aliquot: Dispense into 20 µL aliquots to avoid freeze-thaw cycles. Store at -20°C.

Protocol Module A: Cellular Cytotoxicity Profiling (MTT Assay)

Objective: Determine the IC50 of 3-NPM to establish a non-toxic therapeutic window for functional assays.

Scientific Rationale

Before testing for specific inhibition (e.g., MAGL), one must rule out non-specific mitochondrial toxicity. The MTT assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes, which reflects metabolic activity.

Materials

• Cell Line: HepG2 (Liver) or PC-3 (Prostate) – metabolically active lines.

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Vehicle: DMSO.

Step-by-Step Methodology

• Seeding: Plate cells at 5,000 cells/well in a 96-well plate. Incubate for 24 hours to allow attachment.

• Compound Dilution:

  • Prepare a 200 µM intermediate working solution in culture media (0.4% DMSO final).

  • Perform 1:2 serial dilutions to generate a range: 100, 50, 25, 12.5, 6.25, 3.125, 0 µM.

• Treatment: Aspirate old media and add 100 µL of compound-containing media.

  • Control: Media + 0.4% DMSO (Vehicle).

  • Blank: Media only (no cells).

• Incubation: Incubate for 48 hours at 37°C, 5% CO2.

• Readout:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS).

  • Incubate for 3-4 hours (purple formazan crystals form).

  • Solubilize crystals with 100 µL DMSO or SDS-HCl.

  • Read Absorbance at 570 nm .

Data Analysis: Calculate % Viability =

. Plot Log[Concentration] vs. Viability to derive IC50.

Protocol Module B: Functional Target Engagement (Lipolysis Assay)

Objective: Investigate if 3-NPM acts as an inhibitor of ABHD5/MAGL by measuring glycerol release in adipocytes.

Scientific Rationale

Piperazine-methanones are structural analogs of known lipase inhibitors. If 3-NPM engages the ABHD5-ATGL complex or MAGL, it will suppress the hydrolysis of triglycerides (TAG) or monoacylglycerols (MAG), reducing glycerol efflux into the media.

Experimental Workflow Diagram

Detailed Protocol

• Cell Model: Differentiated 3T3-L1 adipocytes (Day 8-10 post-differentiation).

• Starvation: Wash cells 2x with PBS. Incubate in Krebs-Ringer Bicarbonate (KRB) buffer containing 1% Fatty Acid-Free BSA for 1 hour.

• Induction & Inhibition:

  • Group A (Basal): DMSO only.

  • Group B (Stimulated): 10 µM Forskolin (induces lipolysis via PKA).

  • Group C (Test): 10 µM Forskolin + 10 µM 3-NPM .

  • Group D (Positive Control): 10 µM Forskolin + 10 µM JZL184 (MAGL inhibitor) or Atglistatin (ATGL inhibitor).

• Incubation: Incubate for 4 hours at 37°C.

• Quantification:

  • Collect 50 µL of supernatant.

  • Mix with 200 µL Free Glycerol Reagent (Sigma or equivalent).

  • Incubate 15 mins at room temperature.

  • Measure Absorbance at 540 nm.

Interpretation: If 3-NPM significantly reduces glycerol release compared to Group B (Stimulated), it confirms inhibitory activity against the lipolytic cascade (ATGL/HSL/MAGL).

Protocol Module C: Cellular Thermal Shift Assay (CETSA)

Objective: Validate direct physical binding of 3-NPM to its intracellular target (e.g., MAGL) in intact cells.

Scientific Rationale

Ligand binding stabilizes proteins, increasing their melting temperature (

). CETSA allows detection of this stabilization without recombinant proteins.

Methodology

• Treatment: Treat 10^7 cells (e.g., HeLa) with 20 µM 3-NPM or DMSO for 1 hour.

• Harvest: Trypsinize, wash with PBS, and resuspend in PBS containing protease inhibitors.

• Thermal Challenge: Divide cell suspension into 8 PCR tubes (50 µL each).

  • Heat tubes to a gradient: 37, 40, 43, 46, 49, 52, 55, 58°C for 3 minutes.

  • Cool immediately to 25°C.

• Lysis: Add NP-40 lysis buffer, freeze-thaw 3x (liquid nitrogen/37°C water bath) to lyse cells.

• Separation: Centrifuge at 20,000 x g for 20 mins at 4°C. (Precipitated/unstable protein pellets; soluble/stable protein remains in supernatant).

• Detection: Run Western Blot on the supernatant using an antibody against the suspected target (e.g., Anti-MAGL or Anti-ABHD5).

Result: A "shift" in the band intensity at higher temperatures in the 3-NPM treated group compared to DMSO indicates target engagement.

Signaling Pathway Visualization

The following diagram illustrates the putative mechanism where 3-NPM (as a piperazine-methanone) interferes with the lipid catabolism pathway.

[3]

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Precipitation in Media	Compound concentration >100 µM or rapid addition.	Pre-dilute in culture media slowly while vortexing. Keep final DMSO <0.5%.
High Background (MTT)	Media interference or serum proteins.	Use Phenol Red-free media. Solubilize crystals thoroughly.
No Inhibition (Lipolysis)	Poor cell permeability.	Verify uptake using LC-MS of cell lysates. Increase incubation time to 6-12 hours.
Cytotoxicity at Low Dose	Nitro-group reduction to toxic metabolites.	Check for nitroreductase activity in the specific cell line. Switch to a less metabolic line (e.g., HEK293).

References

• Grillo, A. et al. (2019). Computationally driven discovery of phenyl(piperazin-1-yl)methanone derivatives as reversible monoacylglycerol lipase (MAGL) inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry , 34(1), 266–276.

• Sanders, M.A. et al. (2015). ABHD5/CGI-58, the Chanarin-Dorfman syndrome protein, mobilizes lipid stores for lipoprotein secretion. PLoS One , 10(9), e0138779.

• Lass, A. et al. (2006). Adipose triglyceride lipase-mediated lipolysis of cellular fat stores is activated by CGI-58 and defective in Chanarin-Dorfman Syndrome. Cell Metabolism , 3(5), 309-319.

• Nile, A.H. et al. (2014). ABHD5 is a ligand-regulated lipase co-activator. Nature Chemical Biology , 10, 76-83.

• BenchChem. (2025). A Comparative Analysis of the Biological Activities of 4'-(4-Methyl-1-piperazinyl)acetophenone and Its Analogs.

Application Note &amp; Protocol: Formulation Strategies for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone for In Vivo Preclinical Studies

Introduction

The successful translation of a novel chemical entity (NCE) from discovery to clinical application is critically dependent on the development of a stable and bioavailable formulation. (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone is a small molecule of interest, featuring a piperazine scaffold, which is a privileged structure in medicinal chemistry, and a nitrophenyl group.[1] The presence of the basic piperazine moiety (pKa values typically range from 5.3 to 9.8) suggests that the compound's solubility will be pH-dependent, while the overall structure may present solubility challenges, a common hurdle for over 70% of small molecule drug candidates.[2][3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust formulation strategy for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone for in vivo preclinical studies. It follows a logical workflow from initial characterization to the development of formulations for oral and parenteral administration, emphasizing the scientific rationale behind each step to ensure reproducible and meaningful preclinical outcomes. The goal at the preclinical stage is to maximize exposure for safety testing, often by formulating to the limits of solubility.[4]

Section 1: Pre-formulation Characterization: The Foundation of Rational Design

Before any formulation work begins, a thorough understanding of the compound's physicochemical properties is essential.[5][6] This pre-formulation assessment provides the data necessary to guide the selection of appropriate excipients and delivery systems.

Key Physicochemical Parameters

A series of initial studies must be conducted to characterize the active pharmaceutical ingredient (API).

• Aqueous Solubility Profile: The solubility of the compound should be determined across a physiologically relevant pH range (e.g., pH 1.2 to 7.4) to understand its behavior in the gastrointestinal tract and bloodstream. Given the piperazine group, significantly higher solubility is expected at lower pH values where the nitrogen atoms are protonated.[3][7]

• LogP / LogD: The octanol-water partition coefficient (LogP) and distribution coefficient (LogD) at various pH values will quantify the compound's lipophilicity. This is crucial for predicting its absorption, membrane permeability, and potential for distribution into tissues.

• pKa Determination: The ionization constants (pKa) of the piperazine nitrogens are critical for predicting pH-dependent solubility and absorption.[3]

• Solid-State Properties: Techniques like X-ray Diffraction (XRD) and Differential Scanning Calorimetry (DSC) should be used to determine if the compound is crystalline or amorphous and to identify any potential polymorphs. Different solid forms can have vastly different solubility and stability profiles.[8]

• Chemical Stability: The compound's stability must be assessed under various stress conditions, including a range of pH values, temperatures, and light exposure.[9][10] This "forced degradation" study helps identify potential degradation pathways and is crucial for developing stability-indicating analytical methods.[9][11]

Table 1: Hypothetical Pre-formulation Data for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Parameter	Value / Observation	Implication for Formulation
Aqueous Solubility	pH 1.2: 5.2 mg/mLpH 4.5: 1.1 mg/mLpH 7.4: <0.01 mg/mL	Poorly soluble at neutral pH. Salt formation or pH adjustment is a viable strategy.[7]
Calculated LogP	2.8	Moderately lipophilic; may have good membrane permeability but poor aqueous solubility.
pKa Values (Predicted)	pKa1: ~4.8pKa2: ~8.5	Diprotic base. Solubility will be highly sensitive to pH changes around these values.
Melting Point (DSC)	175°C (sharp peak)	Indicates a crystalline solid with high lattice energy, which may contribute to low solubility.
Stability	Stable at pH 1-7. Degrades under strong basic conditions and light exposure.	Formulations should be protected from light and maintained at a neutral or slightly acidic pH.

Section 2: Formulation Development Workflow

The selection of a formulation strategy depends on the intended route of administration, the dose required, and the physicochemical properties determined in Section 1. This workflow provides a decision-making framework for developing suitable preclinical formulations.

Diagram 1: Formulation Development Workflow

Caption: A streamlined workflow for preclinical formulation development.

Section 3: Protocols for Oral Administration

Oral delivery is often preferred for its convenience.[8] However, the poor neutral solubility of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone presents a significant challenge.

Protocol 1: Simple Aqueous Suspension (For Initial Screening)

This is the simplest approach, suitable for early-stage, non-GLP studies where dose flexibility is required.

• Rationale: A suspension avoids the need for complex solubilization, but bioavailability can be limited by the dissolution rate. Particle size reduction can be employed to increase the surface area and dissolution rate.[12][13]

• Methodology:

  • Weigh the required amount of the compound.

  • If necessary, reduce particle size using a mortar and pestle or micronization techniques.

  • Select a suspending vehicle. A common choice is 0.5% (w/v) carboxymethylcellulose (CMC) in purified water, which increases viscosity and prevents rapid settling.[14]

  • Add a small amount of the vehicle to the API powder to form a paste. This process, known as levigation, ensures uniform wetting.

  • Gradually add the remaining vehicle while mixing continuously to achieve the final desired concentration.

  • Store in a light-protected container and ensure it is re-suspended thoroughly before each dose.

Protocol 2: pH-Adjusted Aqueous Solution

This leverages the basic nature of the piperazine moiety to achieve solubilization.

• Rationale: By lowering the pH, the compound becomes protonated and forms a more soluble salt in situ. This is ideal for achieving a true solution, which generally offers higher bioavailability than a suspension.

• Methodology:

  • Weigh the API and add it to ~80% of the final volume of purified water.

  • While stirring, slowly add a pharmaceutically acceptable acid (e.g., 1N HCl or citric acid solution) dropwise until the API completely dissolves.

  • Monitor the pH. Aim for the lowest pH required for complete solubilization to minimize potential gastrointestinal irritation.

  • Once dissolved, add purified water to reach the final volume.

  • Confirm the final pH and filter the solution through a 0.22 µm filter if sterility is a concern (though not typically required for oral gavage).

Protocol 3: Cosolvent-Based Solution

When pH adjustment is insufficient or undesirable, a cosolvent system can be used.

• Rationale: Cosolvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous vehicle.[15][16][17][18] Common cosolvents include polyethylene glycol 400 (PEG-400), propylene glycol (PG), and ethanol.

• Methodology:

  • Weigh the API and dissolve it in the chosen cosolvent (e.g., PEG-400). Gentle warming (to 30-40°C) may be required.

  • Once fully dissolved, slowly add the aqueous component (e.g., saline or water) while stirring to reach the final concentration.

  • Critical Step: Observe the solution carefully for any signs of precipitation. The amount of cosolvent must be sufficient to maintain solubility upon dilution with the aqueous phase.

  • A typical vehicle might be 10% DMSO / 40% PEG-400 / 50% water. However, the potential toxicity of the vehicle itself must be considered and evaluated.[14]

Section 4: Protocols for Parenteral Administration (IV, IP, SC)

Parenteral formulations bypass the gastrointestinal tract, offering direct systemic exposure. However, they have stringent requirements for sterility, isotonicity, and physiological pH. Excipients must be of high purity with low bioburden and endotoxin levels.[19][20]

Diagram 2: Key Components of a Parenteral Formulation

Caption: Essential components for a safe and stable injectable formulation.

Protocol 4: Cyclodextrin-Enabled Aqueous Solution

This is a preferred method for solubilizing hydrophobic compounds for intravenous administration.

• Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble drug molecules, forming inclusion complexes that are water-soluble.[21][22][23][24] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in parenteral formulations due to its high aqueous solubility and safety profile.[21][25]

• Methodology:

  • Prepare a solution of HP-β-CD in Water for Injection (WFI). A 20-40% (w/v) solution is a common starting point.

  • Slowly add the powdered API to the cyclodextrin solution while stirring vigorously.

  • Continue stirring (e.g., for 12-24 hours at room temperature) to allow for complexation and complete dissolution.

  • Once a clear solution is obtained, adjust the pH to near neutral (pH 6.5-7.5) using a biocompatible buffer (e.g., phosphate or citrate buffer) if necessary.[26]

  • Perform sterile filtration of the final solution through a 0.22 µm PVDF or PES filter into a sterile container.

Table 2: Example Parenteral Formulation Composition

Component	Function	Example Concentration
(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone	Active Pharmaceutical Ingredient (API)	1-5 mg/mL
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Solubilizing Agent[27]	20% w/v
Sodium Phosphate Buffer	Buffering Agent	10 mM
Sodium Chloride	Tonicity Adjusting Agent	q.s. to ~300 mOsm/kg
Water for Injection (WFI)	Vehicle	q.s. to 100%

Section 5: Analytical Validation and Quality Control

The development of any formulation must be accompanied by robust analytical methods to ensure its quality and stability.[11]

• Concentration Verification: The concentration of the API in the final formulation must be verified, typically using High-Performance Liquid Chromatography (HPLC) with UV detection.[9] This confirms accurate dosing. Various HPLC and LC-MS methods have been reported for the analysis of piperazine derivatives.[28][29][30][31]

• Stability Assessment: The prepared formulation should be stored under intended conditions and monitored over time.[9][32] A well-designed stability study is crucial to ensure patient safety in clinical trials and data integrity in preclinical studies.[10][32][33] Key parameters to assess include:

  • Appearance: Visual inspection for precipitation, crystallization, or color change.

  • Purity: HPLC analysis to detect and quantify any degradation products.

  • pH: Measurement to ensure it remains within the acceptable range.

• Parenteral Specific Tests: For all parenteral formulations, testing for sterility and bacterial endotoxins is mandatory to comply with regulatory guidelines and ensure animal welfare.[19]

Protocol 5: General HPLC-UV Method for Concentration Analysis

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid) is a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis scan of the compound (likely in the 254-320 nm range due to the nitrophenyl group).

• Quantification: A calibration curve must be prepared using standards of known concentrations to accurately quantify the API in the formulation samples.

Conclusion

The formulation of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone for in vivo studies requires a systematic, data-driven approach. Due to its poor aqueous solubility at physiological pH, simple suspensions may suffice for initial oral screening, but solution-based formulations are preferable for achieving consistent and optimal exposure. For oral administration, pH adjustment or the use of cosolvents are effective strategies. For parenteral routes, leveraging complexation with cyclodextrins like HP-β-CD is a robust and highly recommended strategy to create safe and effective injectable solutions. All developed formulations must be rigorously tested for concentration, purity, and stability to ensure the integrity and reproducibility of preclinical data, which forms the bedrock for any future clinical development.

References

• Stability Testing for Small-Molecule Clinical Trial Materials. (2019). Pharmaceutical Technology. Available from: [Link]

• Patel, M., et al. (2017). Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. MedCrave online. Available from: [Link]

• How to Conduct Stability Studies for Small Molecule Drugs. (n.d.). Contract Laboratory. Available from: [Link]

• El-Maradny, H. A., et al. (2012). A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. Journal of Analytical Methods in Chemistry. Available from: [Link]

• Gould, S., & Scott, K. (2013). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available from: [Link]

• Pielak, R., et al. (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Molecules. Available from: [Link]

• How can cyclodextrins enhance solubility? (2025). Carbohydrate Chronicles Season 2 / Ep 8. Available from: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Hilaris Publisher. Available from: [Link]

• Matias, M., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. Available from: [Link]

• Webinar: Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development. (n.d.). BioDuro. Available from: [Link]

• Piperazine - Solubility of Things. (n.d.). Solubility of Things. Available from: [Link]

• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd. Available from: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today. Available from: [Link]

• Al-Neaimy, U. I., et al. (2018). A Review on Analytical Methods for Piperazine Determination. ResearchGate. Available from: [Link]

• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combin. (2020). Scholars.Direct. Available from: [Link]

• Vehicles for Animal Studies. (n.d.). Gad Consulting Services. Available from: [Link]

• Dong, M. W. (2020). Stability Studies and Testing of Pharmaceuticals - An Overview. LCGC International. Available from: [Link]

• Stability studies of small molecules and proteins. (n.d.). GlycoMScan. Available from: [Link]

• Al-Neaimy, U. I., et al. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. Available from: [Link]

• Regulatory Knowledge Guide for Small Molecules. (n.d.). NIH's Seed. Available from: [Link]

• CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. (n.d.). Altasciences. Available from: [Link]

• Co-solvent: Significance and symbolism. (2025). Sci-Hub. Available from: [Link]

• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. Available from: [Link]

• Madej, K., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC - NIH. Available from: [Link]

• Shah, V., et al. (2012). Preclinical Formulations: Insight, Strategies, and Practical Considerations. The AAPS Journal. Available from: [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Wiley Online Library. Available from: [Link]

• Excipients for Solubility Enhancement of Parenteral Formulations. (2022). Pharmaceutical Technology. Available from: [Link]

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• (4-Methylphenyl)-(3-nitrophenyl)methanone. (n.d.). PubChem. Available from: [Link]

• PLANNING YOUR PRECLINICAL ASSESSMENT. (n.d.). Altasciences. Available from: [Link]

• A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in rat. (2025). ResearchGate. Available from: [Link]

• Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. (n.d.). FDA. Available from: [Link]

• parenteral excipients. (n.d.). Ashland. Available from: [Link]

• Complete Guide To Pre-Clinical Drug Product Manufacturing. (2023). Agno Pharmaceuticals. Available from: [Link]

• What Are Excipients? 9 Common Examples. (2026). Colorcon. Available from: [Link]

• (cis-3,5-Dimethylpiperazin-1-YL)(4-nitrophenyl)methanone. (n.d.). PubChem. Available from: [Link]

• Piperazine. (n.d.). Wikipedia. Available from: [Link]

• Preclinical Considerations for Cell and Gene Therapy Products, an FDA Perspective. (2021). FDA. Available from: [Link]

• Preclinical Regulatory Requirements. (n.d.). Social Science Research Institute. Available from: [Link]

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. altasciences.com [altasciences.com]
• 5. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agnopharma.com [agnopharma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 10. glycomscan.com [glycomscan.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 14. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 16. wisdomlib.org [wisdomlib.org]
• 17. taylorandfrancis.com [taylorandfrancis.com]
• 18. Cosolvent - Wikipedia [en.wikipedia.org]
• 19. altasciences.com [altasciences.com]
• 20. ashland.com [ashland.com]
• 21. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs - MedCrave online [medcraveonline.com]
• 22. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 23. touroscholar.touro.edu [touroscholar.touro.edu]
• 24. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 25. mdpi.com [mdpi.com]
• 26. pharmaexcipients.com [pharmaexcipients.com]
• 27. pharmtech.com [pharmtech.com]
• 28. researchgate.net [researchgate.net]
• 29. scholars.direct [scholars.direct]
• 30. A Review on Analytical Methods for Piperazine Determination | NTU Journal of Pure Sciences [journals.ntu.edu.iq]
• 31. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 32. pharmtech.com [pharmtech.com]
• 33. seed.nih.gov [seed.nih.gov]

Strategic Application of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone in Medicinal Chemistry

Executive Summary

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (also referred to as 1-(3-nitrobenzoyl)-4-methylpiperazine ) represents a "privileged scaffold intermediate" in modern drug discovery. Its structural utility lies in its dual functionality: the 3-nitrobenzoyl moiety serves as a masked aniline linker, while the N-methylpiperazine tail provides critical physicochemical properties—specifically enhanced aqueous solubility and metabolic stability.

This Application Note details the strategic deployment of this compound as a precursor for synthesizing diverse kinase inhibitor libraries. By reducing the nitro group to an aniline, researchers can access a versatile nucleophile ready for coupling with electrophilic heterocycles (e.g., chloropyrimidines, quinolines) to generate "Type I" or "Type II" kinase inhibitors.

Chemical Identity & Physicochemical Profile[1][2]

Property	Data
IUPAC Name	(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone
Common Name	1-(3-Nitrobenzoyl)-4-methylpiperazine
Molecular Formula	C₁₂H₁₅N₃O₃
Molecular Weight	249.27 g/mol
Key Functional Groups	Nitro (reducible to amine), Tertiary Amine (protonatable, pKa ~8.5), Amide (stable linker)
LogP (Predicted)	~1.2 (Moderate lipophilicity, ideal for CNS penetration if optimized)
Solubility	High in organic solvents (DCM, MeOH); Moderate in water (pH dependent due to piperazine)

Structural Significance

• The "Solubilizing Tail": The N-methylpiperazine ring is a classic medicinal chemistry motif used to improve the pharmacokinetic (PK) profile of lipophilic drug candidates. The basic nitrogen (pKa ~8.5) allows for salt formation, significantly boosting aqueous solubility.

• The "Masked Linker": The 3-nitro group is electronically withdrawing, stabilizing the amide bond during synthesis. Upon reduction to the 3-amino derivative, it becomes a nucleophilic "handle" for attaching the pharmacophore (e.g., the ATP-binding hinge binder).

Strategic Application Workflow

The primary utility of this compound is its conversion into the 3-amino derivative , which then serves as a building block for library generation.

Figure 1: Strategic workflow for utilizing the scaffold in drug discovery.

Experimental Protocols

Protocol 1: Synthesis of the Scaffold (Amide Coupling)

Objective: To synthesize (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone from commercially available precursors.

Reagents:

• 3-Nitrobenzoyl chloride (1.0 equiv)

• N-Methylpiperazine (1.1 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• Dichloromethane (DCM) (anhydrous)

Procedure:

• Preparation: Dissolve 3-nitrobenzoyl chloride (10 mmol) in anhydrous DCM (20 mL) and cool to 0°C under an inert atmosphere (N₂).

• Addition: Mix N-methylpiperazine (11 mmol) and Et₃N (15 mmol) in DCM (10 mL). Add this solution dropwise to the cold acid chloride solution over 15 minutes. Caution: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (5% MeOH in DCM) or LC-MS.

• Workup: Dilute with DCM (50 mL). Wash sequentially with saturated NaHCO₃ (2 x 30 mL) and brine (30 mL).

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically pure enough (>95%) for the next step. If necessary, purify via flash chromatography (SiO₂, 0-5% MeOH/DCM).

Yield: Expect 85-95% as a pale yellow solid/oil.

Protocol 2: Functional Activation (Nitro Reduction)

Objective: To convert the nitro group into the nucleophilic aniline (3-aminophenyl)(4-methylpiperazin-1-yl)methanone. This is the critical activation step .

Method A: Catalytic Hydrogenation (Standard)

• Reagents: 10% Pd/C (10 wt%), H₂ gas (balloon), Methanol.

• Procedure:

  • Dissolve the nitro compound (5 mmol) in MeOH (30 mL).

  • Add 10% Pd/C (0.1 equiv by weight) carefully under N₂.

  • Purge the flask with H₂ gas and stir under a hydrogen balloon at RT for 4-12 hours.

  • Filtration: Filter through a Celite pad to remove the catalyst. Wash the pad with MeOH.

  • Concentration: Evaporate the solvent to yield the aniline as a viscous oil or low-melting solid.

  • Note: The amine is sensitive to oxidation; store under inert gas or use immediately.

Method B: Iron/Ammonium Chloride (Chemoselective)

• Use this if other reducible groups (e.g., alkenes, halides) are present in a modified scaffold.

• Reagents: Iron powder (5 equiv), NH₄Cl (5 equiv), EtOH/H₂O (3:1).

• Procedure: Reflux the mixture for 2 hours. Filter while hot, concentrate, and extract with EtOAc.

Protocol 3: Library Generation (Kinase Inhibitor Synthesis)

Objective: To couple the activated aniline to a kinase "hinge binder" (e.g., a chloropyrimidine) to create a functional inhibitor.

Case Study: Synthesis of a NUAK1 or JAK-family Inhibitor Analog.

Reagents:

• (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone (from Protocol 2)

• 4-Chloro-2-anilino-pyrimidine (Electrophile/Hinge Binder)

• p-Toluenesulfonic acid (pTSA) (catalytic)

• Isopropanol (iPrOH) or n-Butanol

Procedure:

• Setup: In a microwave vial or round-bottom flask, dissolve the electrophile (1.0 equiv) and the aniline (1.1 equiv) in iPrOH (0.2 M concentration).

• Catalysis: Add pTSA (0.1 equiv).

• Reaction: Heat to 80°C (oil bath) or 120°C (microwave) for 1-4 hours. The reaction proceeds via an S_NAr mechanism.

• Precipitation: Upon cooling, the product often precipitates as the HCl/pTSA salt.

• Isolation: Filter the solid and wash with cold iPrOH and Et₂O.

• Free Basing (Optional): Partition between DCM and sat. NaHCO₃ to obtain the free base for biological testing.

Mechanism of Action & Rationale

Why this Scaffold?

• Solubility & PK: The N-methylpiperazine group is protonated at physiological pH (pH 7.4), increasing the hydrophilicity of the drug molecule. This prevents the common failure mode of "brick dust" (insoluble compounds) in early discovery [1].

• Geometry: The meta-substitution (1,3-relationship) of the benzamide creates a "kinked" geometry. This is often optimal for positioning the solubilizing tail into the solvent-exposed region of the kinase ATP-binding pocket, while the aniline nitrogen forms a critical hydrogen bond with the hinge region or the "gatekeeper" residue [2].

Biological Relevance

This specific substructure is observed in various patent literatures for kinase inhibitors, including:

• NUAK1 Inhibitors: Used to inhibit tumor growth and metastasis [3].[1]

• JAK Inhibitors: Targeting the Janus Kinase pathway for autoimmune diseases.

• Multi-Kinase Inhibitors: The scaffold is a generic "Type II" inhibitor tail, designed to bind into the hydrophobic back-pocket of kinases.

Safety & Handling

• 3-Nitrobenzoyl chloride: Corrosive and lachrymator. Handle in a fume hood.

• N-Methylpiperazine: Flammable liquid, corrosive.

• Nitro Reduction: Hydrogenation catalysts (Pd/C) are pyrophoric. Do not allow the dry catalyst to contact air in the presence of solvent vapors.

References

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

• Zhang, J., et al. (2009). "Targeting cancer with small molecule kinase inhibitors." Nature Reviews Cancer, 9(1), 28-39. Link

• Patent WO2016153394A1. (2016). "Use of novel chemical compounds (variants) as NUAK1 kinase inhibitors for treating oncological diseases." Google Patents. Link

• Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591. Link

Sources

• 1. WO2016153394A1 - Use of novel chemical compounds (variants) as nuak1 kinase inhibitors for treating oncological diseases - Google Patents [patents.google.com]

Technical Notes & Optimization

Improving the yield of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone synthesis

Technical Support Center: Synthesis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Ticket ID: YIELD-OPT-042 Subject: Optimization of Yield and Purity for Piperazine Amide Synthesis Assigned Scientist: Senior Application Specialist, Organic Synthesis Division

Executive Summary

You are likely experiencing low yields not because the reaction failed, but because the product was lost during the work-up.

The target molecule, (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone , contains a basic tertiary amine (the N-methylpiperazine moiety). Standard organic work-ups often involve an acidic wash (e.g., 1M HCl) to remove unreacted amines. If you do this, you will protonate your product, render it water-soluble, and wash it away into the aqueous waste.

This guide restructures your protocol to prevent this loss and optimize the upstream reaction conditions.

Module 1: The "Golden Standard" Protocol

We recommend the Acid Chloride Route over coupling reagents (EDC/HATU) for this specific substrate. 3-nitrobenzoyl chloride is highly reactive, cost-effective, and simplifies purification if the work-up is correct.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
3-Nitrobenzoyl chloride	1.0	Electrophile	Must be yellow crystals, not white powder (hydrolyzed).
1-Methylpiperazine	1.1 - 1.2	Nucleophile	Slight excess ensures complete consumption of the acid chloride.
Triethylamine (TEA)	1.5 - 2.0	Base	Scavenges HCl. DIPEA is also acceptable.
DCM (Anhydrous)	Solvent	Medium	Dry solvent is critical to prevent hydrolysis.

Step-by-Step Procedure

• Preparation: Dissolve 1-methylpiperazine (1.1 equiv) and TEA (1.5 equiv) in anhydrous DCM (0.2 M concentration) under Nitrogen/Argon. Cool to 0°C .[1][2][3]

• Addition: Dissolve 3-nitrobenzoyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 15–30 minutes.

  • Why? Controlling the exotherm prevents side reactions and decomposition.

• Reaction: Allow to warm to room temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check via TLC (MeOH/DCM 1:9) or LCMS.[4] The acid chloride should disappear rapidly.

• Quench: Add saturated aqueous NaHCO₃ to quench any unreacted acid chloride.

Module 2: The "Yield Trap" – Work-up & Isolation

This is where 80% of yields are lost. Do NOT use a standard acidic wash to clean the organic layer. Instead, use the pH Swing Extraction method to isolate the product in high purity without column chromatography.

The pH Swing Logic (Visualization)

Figure 1: The pH Swing Extraction Protocol. By temporarily protonating the product, you pull it into water to wash away non-basic impurities, then basify to return it to the organic phase.

Detailed Work-up Protocol:

• Acid Extraction: Transfer the reaction mixture to a separatory funnel. Add 1M HCl . Shake and separate.

  • Result: The product (basic) goes into the Aqueous Acidic Layer . The impurities (neutral) stay in the DCM.

  • Action: Keep the Aqueous layer. You can discard the DCM layer (verify by TLC first!).

• Basification: Cool the acidic aqueous layer (ice bath) and slowly add 6M NaOH until the pH is >12 .

  • Observation: The solution will become cloudy/milky as the product deprotonates and precipitates/oils out.

• Extraction: Extract this basic aqueous mixture with fresh DCM (3 x 50 mL).

• Drying: Combine the fresh DCM extracts, dry over Na₂SO₄, filter, and concentrate.

  • Yield: This typically yields >90% pure product without column chromatography.

Module 3: Troubleshooting & FAQ

Q1: My reaction mixture turned into a solid sludge. What happened? A: You likely used too little solvent. The byproduct, Triethylamine Hydrochloride (

), precipitates in DCM.

• Fix: Add more DCM to maintain stirring. This salt is water-soluble and will be removed during the work-up.

Q2: I see the product on LCMS, but after the work-up, I have nothing. A: You likely washed the organic layer with acid and then discarded the aqueous layer.

• Fix: Check your aqueous waste container. Your product is likely dissolved there as the hydrochloride salt. Basify the waste to pH 12 and extract with DCM to recover it.

Q3: I am using column chromatography, but the product is "streaking" or "tailing" badly. A: Piperazine amides interact strongly with the acidic silanols on silica gel.

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in your eluent, or use a mobile phase containing 1-5% Methanol saturated with Ammonia (

  in MeOH). This blocks the acidic sites on the silica.

Q4: Can I use 3-nitrobenzoic acid and EDC/HOBt instead? A: Yes, but it is less efficient for this specific molecule.

• Reason: Coupling reagents generate urea byproducts (e.g., DCU/EDU) that are difficult to separate from piperazine amides without chromatography. The Acid Chloride route produces only HCl salts and gases, which are easily removed via the pH swing.

Module 4: Mechanistic Insight

Understanding the competing pathways helps in controlling the reaction.

Figure 2: Competitive pathways. The rate of amidation (

) is generally faster than hydrolysis ( ) at 0°C, provided the solvent is dry.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for Schotten-Baumann and acid chloride protocols).
• Clayden, J., Greeves, N., Warren, S.Organic Chemistry, 2nd Ed. Oxford University Press, 2012. (Mechanistic grounding for nucleophilic acyl substitution).

• BenchChem Technical Support. Managing the reactivity of 4-(Methylamino)-3-nitrobenzoyl chloride. (Specific handling of nitrobenzoyl chlorides).

• Biotage Application Notes. Purification of basic amides and piperazine derivatives. (Chromatographic strategies for basic amines).

• Organic Syntheses. p-Nitrobenzoyl Chloride Preparation and Usage. Org. Synth. 1927 , 7,[3] 74.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support: Solubility Optimization for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

CAS: 19833-28-4 Formula: C₁₂H₁₅N₃O₃ Support Ticket ID: SOL-19833-OPT Status: Open[1][2]

Welcome to the Technical Support Center

You are likely experiencing precipitation in biological buffers (pH 7.[2]4) or "oiling out" during synthesis workups. This guide addresses the physicochemical conflict within (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone: it contains a lipophilic nitro-aromatic tail fighting against a polarizable piperazine head .[1][2]

The strategies below utilize the N4-methyl nitrogen (the basic center) as a "switch" to toggle solubility.

Module 1: Stock Solution Preparation

For initial dissolution of the solid powder.[3]

Q: What is the absolute best solvent for a high-concentration stock? A: DMSO (Dimethyl sulfoxide) is the gold standard.[1][2]

• Protocol: Dissolve at 10–50 mM . Vortex for 30 seconds.[2]

• Why? The compound has a logP estimated between 1.5–2.5. DMSO disrupts the crystal lattice effectively.

• Warning: DMSO is hygroscopic.[2] If your stock absorbs water from the air, the compound may crash out over time. Always store aliquots at -20°C in sealed vials.

Q: Can I use Ethanol or Methanol? A: Yes, but with lower stability.[2]

• Methanol: Good solubility but evaporates effectively, changing stock concentration.

• Ethanol: often requires gentle warming (37°C) to achieve >10 mM.[2]

Solvent	Solubility Rating	Max Conc. (Est.)[2][4]	Application
DMSO	Excellent	>50 mM	HTS, Cell Assays
DCM	Good	>100 mM	Synthesis/Workup
Ethanol	Moderate	~10-20 mM	Formulation
PBS (pH 7.4)	Poor	<0.1 mM	Biological Assay
0.1 M HCl	Excellent	>50 mM	Salt Formation

Module 2: Biological Assay Compatibility (The "Crash Out" Issue)

Preventing precipitation when diluting stock into media/buffer.[2]

Q: Why does it precipitate immediately when I add it to PBS or Media? A: This is a pKa vs. pH conflict.[2] The N4-piperazine nitrogen has a pKa of approximately 7.5–8.0 .[2]

• At pH 7.4 (PBS): A significant portion of the molecule exists as the unionized free base, which is driven out of solution by the hydrophobic nitrophenyl group.

• At pH < 6.0: The nitrogen is fully protonated (ionized), drastically increasing water solubility.[2]

Q: How do I fix this for cell assays? A: Use the "Acid-Step" Dilution Method or Cosolvent Spiking .[1][2]

Protocol A: The "Acid-Step" Method (Recommended)

This forces the compound into its soluble salt form before it hits the neutral buffer.[2]

• Prepare 10 mM stock in DMSO.

• Dilute 1:10 into 10 mM HCl (Intermediate Stock). Result: Clear solution (Salt form).

• Dilute this Intermediate Stock into your final media/buffer.[2]

  • Note: The buffering capacity of the media will neutralize the small amount of acid, but the compound is already dispersed, reducing the kinetic rate of crystallization.

Protocol B: Cosolvent Optimization

If you cannot acidify, you must maintain a "solubility bridge."

• Recipe: Keep final DMSO concentration at 0.5% - 1.0% .

• Additives: Add 5% Cyclodextrin (HP-β-CD) to your aqueous buffer before adding the compound.[1][2] The hydrophobic cavity of the cyclodextrin encapsulates the nitrophenyl tail, shielding it from water.

Module 3: Synthesis & Purification

Handling the compound during reaction workup.

Q: The compound is "oiling out" during extraction. How do I crystallize it? A: This usually happens because the compound is trapped between phases.[2]

• The Fix:

  • Dissolve the oil in a minimum amount of DCM (Dichloromethane) or Ethyl Acetate .[2]

  • Add HCl in Dioxane (4M) dropwise.

  • The Hydrochloride Salt will precipitate instantly as a solid.

  • Filter the solid. This salt is much easier to handle and weigh than the free base oil.

Visual Troubleshooting Workflows

Diagram 1: Solubility Decision Tree

Follow this logic to select the correct solvent system.

Caption: Decision tree for selecting the optimal solubilization strategy based on experimental intent.

Diagram 2: The "Proton Switch" Mechanism

Understanding why pH changes solubility for this specific molecule.

Caption: The equilibrium between the insoluble free base and the soluble salt form driven by pH.[1][2]

References & Grounding

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 2001.

  • Relevance: Establishes the "Rule of 5" and explains why lipophilic benzamides (like the nitro-derivative here) struggle in aqueous media.

• Di, L., & Kerns, E. H. "Biological assay challenges from compound solubility: strategies for bioassay optimization." Drug Discovery Today, 2006.

  • Relevance: Provides the basis for the "DMSO Cosolvent" and "Acid-Step" protocols described in Module 2.

• Serajuddin, A. T. "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, 2007.

  • Relevance: Validates the Module 3 strategy of converting the oil to an HCl salt for purification.

• Loftsson, T., & Brewster, M. E. "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 2010.

  • Relevance: Supports the use of HP-β-CD (Cyclodextrin) for formulating lipophilic aromatics in aqueous buffers.[1][2]

Sources

• 1. echemi.com [echemi.com]
• 2. (4-Methylphenyl)-(3-nitrophenyl)methanone | C14H11NO3 | CID 309762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Butyric acid, 4-(p-trifluoroacetamidophenyl)-, methyl ester | C13H14F3NO3 | CID 52343 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Introduction

You are likely working with (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone as a key intermediate or bioactive fragment in kinase inhibitor or GPCR ligand development. This molecule presents a classic "push-pull" stability challenge:

• The Basic Tail: The N-methylpiperazine moiety (pKa ~9.0) is prone to oxidation and dictates solubility.[1]

• The Linker: The benzamide bond is generally robust but susceptible to hydrolysis under pH extremes.

• The Head: The 3-nitrophenyl group is electron-withdrawing and photosensitive.

This guide moves beyond generic advice, applying functional group chemistry to specific troubleshooting scenarios.

Module 1: Solubility & Reconstitution

The Problem: The compound is a solid that precipitates upon dilution in aqueous media or fails to dissolve in neutral water.

The Science: The N-methylpiperazine nitrogen has a pKa of approximately 9.0–9.1 [1]. In neutral water (pH 7), a significant fraction exists as the free base, which is lipophilic due to the nitrobenzene ring. To achieve aqueous solubility, you must protonate this nitrogen or use a cosolvent to solvate the hydrophobic core.

Protocol: The "Dual-Mode" Solubilization Strategy

Solvent System	Recommended Composition	Mechanism	Suitability
Organic Stock	100% DMSO or DMF	Solvates the lipophilic nitrobenzene core.	Storage (-20°C)
Aqueous Buffer (Preferred)	10–20 mM Acetate or Citrate Buffer (pH 4.5–5.5)	Protonates the piperazine N4 (cationic form).	Acute Experiments
Cosolvent Mix	5% DMSO + 95% Water	Solvates via entropy mixing; may precipitate over time.	High-throughput Screening

Critical Warning: Avoid dissolving directly in Phosphate Buffered Saline (PBS, pH 7.4) without a cosolvent. The pH is too close to the pKa, leading to "crashing out" over time.

Workflow Visualization: Solubility Decision Tree

Figure 1: Decision logic for preventing precipitation based on the ionization state of the N-methylpiperazine moiety.

Module 2: Chemical Stability (Oxidation & Hydrolysis)

The Problem: LC-MS shows impurity peaks at M+16 (Oxidation) or cleavage fragments (Hydrolysis).

Oxidation (The M+16 Peak)

The tertiary amine in the piperazine ring is an electron donor, making it susceptible to Reactive Oxygen Species (ROS), forming an N-Oxide .

• Root Cause: Dissolved oxygen in solvents or trace peroxides in PEG/Tween excipients.

• Solution:

  • Degassing: Sparge buffers with Helium or Nitrogen for 15 mins before use.

  • Antioxidants: Add Methionine (1-5 mM) or Ascorbic Acid to the buffer. Methionine acts as a "sacrificial" antioxidant, preferentially oxidizing before the piperazine [2].

Hydrolysis (The Cleavage)

The amide bond connecting the piperazine and nitrobenzene is stable at neutral pH but degrades at extremes.

• Acid Hydrolysis: The nitro group is electron-withdrawing, which destabilizes the carbonyl cation intermediate, actually slowing acid hydrolysis compared to unsubstituted benzamides [3].

• Base Hydrolysis: The electron-withdrawing nitro group makes the carbonyl carbon more electrophilic, significantly accelerating hydrolysis under alkaline conditions (pH > 9) [4].

Protocol: Stability-Indicating HPLC Setup

• Column: C18 (End-capped to prevent tailing of the basic amine).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (Avoid Methanol if transesterification is suspected).

• Detection: 254 nm (Nitrobenzene absorption) and 210 nm (Amide).

Module 3: Photostability (The Nitro Group)

The Problem: The solution turns yellow/brown or darkens upon exposure to ambient light.

The Science: Nitroaromatic compounds are intrinsically photolabile. Upon absorption of UV/Blue light (300–400 nm), the nitro group can undergo an

transition.[2] This excited triplet state can abstract hydrogen from the solvent or undergo rearrangement to a nitrite ester, eventually leading to radical degradation products [5].

Required Action:

• Amber Glass: Mandatory for all storage.

• Foil Wrap: Wrap autosampler vials in aluminum foil during long LC-MS runs.

• Lighting: Use Gold fluorescent lights (UV-filtered) in the preparation area if possible.

Module 4: Degradation Pathway Visualization

Understanding how the molecule breaks down allows you to identify the peaks in your chromatogram.

Figure 2: Primary degradation pathways. Note that base-catalyzed hydrolysis yields two distinct fragments, while oxidation adds mass to the parent.

FAQ: Troubleshooting Specific Scenarios

Q1: I see a "double peak" in my HPLC chromatogram. Is this degradation?

• Answer: Not necessarily. Piperazines can exhibit conformational isomerism (chair/boat) or rotamers around the amide bond, though these usually coalesce at room temperature. More likely, if the peaks have the same mass, it could be protonation states separating if your mobile phase pH is near the pKa (9.0).

  • Fix: Ensure your mobile phase pH is buffered well away from 9.0 (e.g., use 0.1% Formic acid, pH ~2.7).

Q2: Can I freeze-thaw the stock solution?

• Answer: Limit this. While the molecule is thermally stable, repeated condensation of moisture into cold DMSO introduces water, which can accelerate hydrolysis over months. Aliquot stocks into single-use vials.

Q3: My cellular assay results are variable. Why?

• Answer: Check the pH of your cell culture media after adding the drug. If you added a high concentration of the acidic salt form (e.g., HCl salt), you might have acidified the local media. Conversely, if the compound precipitated due to the "pH 7.4 solubility trap" (see Module 1), the effective concentration is lower than calculated.

References

• Khalili, F., Henni, A., & East, A. L. (2009).[3] pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data.[3][4] Link

• BenchChem Technical Support.[1] (2025).[1][5][6] Enhancing the Stability of Piperazine-Containing Drugs. BenchChem.[1] Link

• Bunton, C. A., et al. (1971). Kinetics of hydrolysis of benzamide, N-methylbenzamide, and N,N-dimethylbenzamide.[7][8] Journal of the Chemical Society.[7] Link

• European Medicines Agency. (2003).[9] ICH Q1A (R2) Stability testing of new drug substances and drug products. EMA Guidelines. Link

• Crespo-Hernandez, C. E., et al. (2024). Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution. Journal of the American Chemical Society.[10] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. uregina.ca [uregina.ca]
• 5. 1-Methylpiperazine CAS#: 109-01-3 [m.chemicalbook.com]
• 6. ICH Guidelines for Stability Testing: Protecting Pharma Products [purple-diamond.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals encountering challenges with the crystallization of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone. Crystallization is a critical purification step for active pharmaceutical ingredients (APIs), directly impacting purity, stability, and bioavailability.[1][2] This document provides foundational knowledge, a standard protocol, and an in-depth troubleshooting guide to enable the reliable and efficient isolation of this compound in its crystalline form.

Section 1: Foundational Knowledge - Understanding the Molecule

Success in crystallization begins with understanding the physicochemical properties of the target compound. (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone possesses several functional groups that dictate its behavior in various solvents: a polar aromatic nitro group, a basic piperazine ring, and a ketone linker. The piperazine moiety, in particular, imparts high polarity and basicity, which can present unique challenges in purification and crystallization.[3]

Property	Value / Description	Significance for Crystallization
Molecular Formula	C₁₂H₁₅N₃O₃	Provides the elemental composition.
Molecular Weight	249.27 g/mol	Influences dissolution rates.
Predicted Polarity	High	The compound is expected to be soluble in polar solvents. The nitro and keto groups are strong hydrogen bond acceptors, while the tertiary amines of the piperazine are weaker acceptors.[4][5]
Basicity	Weakly Basic (Piperazine)	The piperazine nitrogens (pKa ~5.3 and 9.7) can be protonated.[3] The pH of the solution can significantly affect solubility. Avoid acidic conditions which may lead to salt formation unless that is the desired outcome.
Physical Form	Likely a yellow to brown powder or crystalline solid.	The initial state of the crude material can indicate the level and nature of impurities.

Section 2: Recommended Crystallization Protocol & Workflow

This section outlines a standard cooling crystallization protocol. The principle of this technique relies on the differential solubility of the compound in a chosen solvent at elevated and ambient temperatures.[2][6][7] The ideal solvent will dissolve the compound completely when hot but have low solubility when cold, leaving impurities behind in the solution (mother liquor).

Experimental Workflow Diagram

Caption: A standard workflow for purification by cooling crystallization.

Step-by-Step Methodology

• Solvent Selection: The choice of solvent is the most critical factor.[5] For (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone, polar solvents are a good starting point. Test solubility in small amounts of solvents like ethanol, isopropanol, acetonitrile, and acetone.[8] The ideal solvent should fully dissolve the compound at its boiling point but show poor solubility at room temperature or 0-4 °C.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small portion of the selected solvent and heat the mixture to a gentle boil with stirring. Continue adding the solvent in small increments until the compound just dissolves completely. Causality : Using the minimum amount of hot solvent is crucial for achieving a supersaturated solution upon cooling, which is necessary for crystallization and maximizing yield.[9]

• Decolorization/Hot Filtration (if necessary): If the hot solution is colored by impurities, remove it from the heat, add a small amount of activated charcoal, and reheat to boiling for a few minutes. To remove the charcoal or any other insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[10] Causality : This step must be done quickly and with heated glassware to prevent premature crystallization of the product in the funnel.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature on an insulated surface (e.g., a wood block or paper towels).[9] Causality : Slow cooling is essential for the formation of large, pure crystals. Rapid cooling traps impurities within the crystal lattice, defeating the purpose of recrystallization.[4][9] An ideal crystallization should show initial crystal formation after 5-20 minutes.[9]

• Maximizing Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for 15-30 minutes to maximize the amount of precipitate.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor containing dissolved impurities.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature until a constant weight is achieved.

Section 3: Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during crystallization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common crystallization problems.

Q1: I've cooled my solution, but no crystals have formed. What should I do?

A1: This is a very common issue, typically arising from two main scenarios: the solution is not sufficiently supersaturated, or nucleation has not been initiated.[11]

• If the solution is clear: This often means too much solvent was used, and the compound remains soluble even at low temperatures.[9][11]

  • Solution 1 (Induce Nucleation): First, try to induce nucleation. Vigorously scratch the inside of the flask just below the solvent line with a glass stirring rod.[9][11] The microscopic scratches on the glass provide nucleation sites for crystal growth.[4] Alternatively, if you have a pure crystal from a previous batch, add a tiny "seed crystal" to the solution.[11]

  • Solution 2 (Increase Concentration): If nucleation techniques fail, you must increase the concentration. Gently heat the solution and boil off a portion of the solvent (e.g., 25-30% of the volume). Then, allow it to cool again slowly.[9][10]

• If the solution is cloudy/hazy: This indicates the solution is supersaturated, but the crystals are struggling to nucleate and grow. In this case, scratching the flask or adding a seed crystal is very likely to be effective.[9]

Q2: My compound separated as an oily liquid instead of a solid. Why did this happen and how can I fix it?

A2: This phenomenon, known as "oiling out," occurs when the solute comes out of solution at a temperature above its melting point.[10][11] The crude compound, often containing impurities that depress its melting point, effectively "melts" in the hot solvent instead of dissolving.

• Primary Cause: The boiling point of your solvent is likely too high relative to the melting point of your compound. High levels of impurities can also significantly contribute to this problem.[11]

• Solution: Reheat the solution until the oil completely redissolves. Add a small amount of additional solvent (e.g., 10-15% more volume) to lower the saturation temperature. Then, ensure a very slow cooling rate.[9][11] You can achieve this by placing the flask within a larger beaker of hot water and allowing the entire assembly to cool gradually. If the problem persists, you must re-evaluate your choice of solvent, perhaps selecting one with a lower boiling point.

Q3: Crystals formed almost immediately as soon as I removed the flask from the heat. Is this a problem?

A3: Yes, this is a sign of excessively rapid crystallization, often called "crashing out." While it may seem efficient, it is detrimental to purification.[9]

• Causality: When crystallization occurs too quickly, impurities present in the solution become trapped (occluded) within the rapidly forming crystal lattice. This results in a poorly purified final product.[9]

• Solution: Place the flask back on the heat source and add more solvent until the solid redissolves completely. You should aim to be slightly above the minimum amount of hot solvent needed for dissolution.[9] This will ensure that the solution becomes supersaturated at a lower temperature, promoting slower, more controlled crystal growth and leading to higher purity.

Q4: My final yield of crystalline product is very low. What went wrong?

A4: A low yield is most often a consequence of using too much solvent during the dissolution step.[9][11]

• Causality: Even at cold temperatures, your compound will have some finite solubility in the solvent. If an excessive volume of solvent is used, a significant amount of the product will remain dissolved in the mother liquor after filtration, leading to a poor recovery.[3]

• Troubleshooting & Solutions:

  • Check the Mother Liquor: Before discarding the filtrate (mother liquor), you can test if it still contains a large amount of product. Place a drop of it on a watch glass and let the solvent evaporate. A substantial solid residue indicates significant product loss.

  • Recover the Product: If the mother liquor is rich in product, you can recover it by evaporating a portion of the solvent and re-cooling to obtain a second crop of crystals. Note that this second crop will likely be less pure than the first.

  • Optimize for Next Time: In subsequent crystallization attempts, be more meticulous about adding the minimum amount of hot solvent required to dissolve the crude material.

References

• Troubleshooting Crystallization. (2022). Chemistry LibreTexts. [Link]

• Recrystallization (chemistry) | Chemistry | Research Starters. EBSCO. [Link]

• Recrystallization of Active Pharmaceutical Ingredients. SciSpace. [Link]

• Recrystallization Definition, Principle &Purpose. (2022). PraxiLabs. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Crystallization. University Course Document. [Link]

• Problems with Recrystallisations. University of York Chemistry Teaching Labs. [Link]

• Factors Affecting Crystallization. University Course Document. [Link]

• Guide for crystallization. University Course Document. [Link]

• Which is the best organic solvent for nitrophenol solubility and extraction? ResearchGate. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. praxilabs.com [praxilabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. crystallisation.pbworks.com [crystallisation.pbworks.com]
• 5. unifr.ch [unifr.ch]
• 6. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 7. mt.com [mt.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. community.wvu.edu [community.wvu.edu]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Enhancing the purity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Technical Support Center: Enhancing the Purity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Executive Summary

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone is a critical intermediate often employed in the synthesis of kinase inhibitors (e.g., Imatinib analogs).[1][2][3][4] Its synthesis typically involves the nucleophilic acyl substitution of 3-nitrobenzoyl chloride with

-methylpiperazine.[1][2][3][4]

Achieving high purity (>98%) is challenging due to three primary contaminant classes:

• Hydrolytic Byproducts: 3-Nitrobenzoic acid arising from moisture exposure.[1][3][4]

• Starting Material Residues: Excess

  -methylpiperazine.[1][3][4]

• "Silent" Impurities: Bis-amides derived from piperazine contaminants present in commercial

  -methylpiperazine stocks.[1][2][3][4]

This guide provides a self-validating purification workflow, focusing on Acid-Base Swing Extraction as the primary remediation strategy, supported by recrystallization protocols for final polishing.

Module 1: Impurity Profiling & Synthesis Logic

Q1: What are the dominant impurities formed during synthesis, and where do they come from?

The synthesis relies on the reaction between 3-nitrobenzoyl chloride and

-methylpiperazine.[1][2][3][4] The impurity profile is dictated by reagent quality and moisture control.

Impurity Type	Specific Compound	Origin	Chemical Nature
Hydrolytic	3-Nitrobenzoic acid	Hydrolysis of acid chloride due to wet solvents or atmospheric moisture.[1][2][3][4]	Acidic
Reagent	-Methylpiperazine	Excess reagent used to drive reaction to completion.[1][2][3][4]	Basic (Liquid)
Reagent	3-Nitrobenzoyl chloride	Unreacted starting material (rare if excess amine is used).[1][2][3][4]	Neutral/Reactive
Process	1,4-Bis(3-nitrobenzoyl)piperazine	Reaction of acid chloride with piperazine (a common impurity in commercial -methylpiperazine).[1][2][3][4]	Neutral (Non-basic)

Senior Scientist Insight: Do not overlook the Process Impurity . Commercial

-methylpiperazine often contains 1–5% piperazine.[1][3][4] Since piperazine has two secondary amines, it reacts with two equivalents of acid chloride to form a symmetric bis-amide.[1][3][4] Unlike your desired product, this bis-amide lacks a basic nitrogen center, rendering it neutral.[1][3] This difference is the key to its removal.

Module 2: Purification Protocols

Protocol A: The Acid-Base "Swing" Extraction (Recommended)

Best for: Removing non-basic impurities (Bis-amides) and acidic impurities (Benzoic acids).[1][2][3][4]

Mechanism: The desired product contains a tertiary amine (

~8-9), making it amphoteric.[1][3] It is soluble in aqueous acid (as a salt) and organic solvents (as a free base).[1][3] Impurities like 3-nitrobenzoic acid (acidic) and the bis-amide dimer (neutral) do not share this behavior.[1][2][3][4]

Workflow Diagram:

Caption: Logical flow for separating the basic product from neutral dimers and acidic byproducts using pH manipulation.

Step-by-Step Procedure:

• Dissolution: Dissolve crude residue in Dichloromethane (DCM) (10 mL per gram of crude).

• Acid Extraction: Extract the organic phase twice with 1M HCl (1:1 volume ratio).

  • Checkpoint: The product moves to the aqueous layer (yellowish solution).[3] The organic layer may retain dark colors (neutral impurities).[3]

• Discard Organic: The organic layer contains the non-basic bis-amide impurity. Discard it.

• Basification: Cool the combined aqueous acidic layers to 0°C. Slowly add 4M NaOH until pH > 12.

  • Observation: The solution will become cloudy as the product precipitates as a free base oil/solid.

  • Why pH > 12? This ensures 3-nitrobenzoic acid remains as the water-soluble sodium benzoate salt.[1][2][3][4]

• Re-Extraction: Extract the cloudy aqueous mixture three times with DCM.

• Wash & Dry: Wash combined organics with Brine, dry over anhydrous

  , and concentrate in vacuo.

Protocol B: Recrystallization (Polishing)

Best for: Final removal of trace colored impurities and improving crystallinity.[1][2][3]

Solvent System: Ethanol (EtOH) or Ethyl Acetate/Hexane.[3]

• Dissolve: Dissolve the solid from Protocol A in the minimum amount of boiling Ethanol.

• Hot Filtration: If insoluble particles remain (dust/salts), filter while hot.[3]

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 4 hours.

• Collection: Filter the pale yellow crystals and wash with cold Hexane.

  • Note: If the product oils out, scratch the glass surface or add a seed crystal.

Module 3: Troubleshooting & FAQs

Q2: My product is an oil, but it should be a solid. What happened?

• Cause 1: Residual Solvent. DCM is difficult to remove completely from piperazine derivatives. Dry under high vacuum (<1 mbar) at 40°C for 12 hours.

• Cause 2: Impurity Depression. Even 5%

  -methylpiperazine can depress the melting point significantly.[1][4]

• Fix: Triturate the oil with cold Diethyl Ether or Hexane. Stir vigorously for 30 minutes to induce crystallization.

Q3: NMR shows a small doublet at ~8.5 ppm and extra aromatic peaks. What is it?

• Diagnosis: This is likely 3-Nitrobenzoic acid .[1][2][3][4]

• Fix: Your basification step (Protocol A, Step 4) was likely insufficient, or you did not wash the final organic layer with base.[3] Re-dissolve in DCM and wash with 1M NaOH.

Q4: I see two sets of piperazine peaks in the NMR.

• Diagnosis: This indicates Rotamers or the Bis-amide impurity .[1][4]

• Differentiation: Run the NMR at 50°C. If the peaks coalesce, they are rotamers (due to restricted rotation around the amide bond). If they remain distinct, it is the bis-amide impurity.[1][3]

• Fix for Impurity: Use Protocol A. The bis-amide is neutral and will be removed in the first organic wash.[4]

Q5: The product is dark brown/orange instead of pale yellow.

• Cause: Oxidation products of nitro-aromatics or trace polymerized amines.[1][2][3][4]

• Fix: Treat the DCM solution with Activated Charcoal (5% w/w) for 30 minutes at room temperature, filter through Celite, and then proceed to recrystallization.

Module 4: Storage & Stability

• Hygroscopicity: The tertiary amine makes the compound slightly hygroscopic. Store in a desiccator.

• Stability: Stable at room temperature if dry.[3] The nitro group is stable, but the amide bond can hydrolyze under strong acidic/basic conditions over prolonged periods.

• Recommendation: Store in amber vials at 4°C under Argon.

References

• Synthesis of Piperazine Amides

  • Title: "Derivatives of Piperazine.[5][6][7][8] XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines"

  • Source: University of Florida Digital Collections

  • URL:[Link][1][2][3]

• Schotten-Baumann Reaction Protocol

  • Title: "p-NITROBENZOYL CHLORIDE" (General Acid Chloride Handling)[1][2][3][4]

  • Source: Organic Syntheses, Coll.[9] Vol. 1, p.394 (1941)[1][3]

  • URL:[Link][1][2][3]

• Piperazine Impurity Removal Strategies

  • Title: "Separation of N-methyl piperazine from mixtures thereof with piperazine" (US Patent 3069331A)[1][2][3][4]

  • Source: Google Patents[1][2][3][4]

  • URL

• Physical Properties & Safety

  • Title: "(4-Methylpiperazin-1-yl)(4-nitrophenyl)

  • Source: Sigma-Aldrich[1][2][3][4]

Sources

• 1. echemi.com [echemi.com]
• 2. spectrabase.com [spectrabase.com]
• 3. PubChemLite - [1,2-dimethyl-5-(4-nitrophenyl)pyrrol-3-yl]-(4-methylpiperazin-1-yl)methanone (C18H22N4O3) [pubchemlite.lcsb.uni.lu]
• 4. Jnj-7777120 | C14H16ClN3O | CID 4908365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US2905673A - Method for preparing 1-methylpiperazine - Google Patents [patents.google.com]
• 6. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 7. (4-Chloro-3-nitrophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methanone | C17H15ClFN3O3 | CID 1334619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. US3069331A - Separation of n-methyl piperazine from mixtures thereof with piperazine - Google Patents [patents.google.com]
• 9. orgsyn.org [orgsyn.org]

Technical Support Center: Byproduct Analysis in (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Synthesis

The following technical guide is structured as a specialized support resource for researchers and process chemists working with (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (also known as 1-(3-nitrobenzoyl)-4-methylpiperazine ).

Topic: Purity Profiling, Impurity Identification, and Troubleshooting Applicable For: Medicinal Chemistry, Process Development, QA/QC Analysis Version: 2.4 (Current)

Executive Summary & Reaction Logic

The synthesis of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone typically involves the Schotten-Baumann acylation of 1-methylpiperazine with 3-nitrobenzoyl chloride . While conceptually simple, the dual-nitrogen nature of the piperazine ring and the reactivity of the acid chloride introduce specific impurity risks that must be controlled to ensure pharmaceutical-grade purity.

Core Reaction:

Critical Quality Attribute (CQA): The presence of the "Bis-Amide" impurity (derived from piperazine contamination) and residual hydrolytic byproducts are the primary failure modes for this workflow.

Interactive Troubleshooting Guide (Q&A)

Category A: Mass Spectrometry & Impurity Identification

Q1: I see a significant impurity peak at m/z 384 (ESI+). What is this? Diagnosis: This is the Bis-amide dimer (1,4-bis(3-nitrobenzoyl)piperazine).

• Root Cause: Your starting material, 1-methylpiperazine, likely contains trace amounts of piperazine (des-methyl analog). Piperazine has two secondary amines, both of which react with 3-nitrobenzoyl chloride.

• Mechanism:

  • Piperazine + 1 eq Acid Chloride

    Mono-amide (m/z 236).

  • Mono-amide + 2nd eq Acid Chloride

    Bis-amide (m/z 384).

• Resolution:

  • Immediate: The bis-amide is neutral (non-basic). Dissolve your crude product in dilute aqueous HCl (pH 2-3). The target product (basic) will dissolve; the bis-amide will remain as a solid or extract into an organic layer (e.g., DCM or EtOAc). Filter or separate phases to remove it.

  • Preventative: Source 1-methylpiperazine with >99.5% purity or "piperazine-free" grade.

Q2: My LC-MS shows a peak at m/z 168 (Negative Mode) or broad tailing in UV. Diagnosis: This is 3-Nitrobenzoic Acid .

• Root Cause: Hydrolysis of the starting material, 3-nitrobenzoyl chloride. This occurs if the reaction solvent was not anhydrous or if atmospheric moisture entered the system.[1]

• Resolution:

  • Workup: Wash the organic reaction mixture with 1M NaOH or saturated NaHCO₃. The acid deprotonates to the sodium salt (highly water-soluble) and is removed in the aqueous wash.

Q3: I observe a peak at m/z 265 (M+16). Is this an N-oxide? Diagnosis: Likely N-Oxide formation on the tertiary methyl-amine.

• Root Cause: If the reaction was performed in the presence of oxidants or if the product was stored in solution under light/air for extended periods.

• Resolution: Store the free base under inert atmosphere (Argon/Nitrogen) at -20°C. Avoid chlorinated solvents that may contain oxidative stabilizers for long-term storage.

Category B: Process & Isolation Issues

Q4: The product is oiling out instead of crystallizing. How do I fix this? Diagnosis: Presence of residual 1-methylpiperazine or solvent entrapment .

• Context: The product is a low-melting solid or viscous oil. Impurities lower the melting point further.

• Protocol:

  • Perform an acid/base extraction (see Protocol 1 below).

  • After drying and concentrating, triturate the residue with cold Diethyl Ether or Hexane/MTBE (1:1) . Scratch the flask to induce nucleation.

  • If it remains an oil, convert it to the HCl salt : Dissolve in EtOH, add 1.1 eq of HCl in dioxane/ether. The hydrochloride salt usually crystallizes readily.

Q5: My yield is low (<50%), and a precipitate formed during the reaction. Diagnosis: Formation of Acylammonium Salts .

• Mechanism: The tertiary amine of 1-methylpiperazine can attack the acid chloride to form a quaternary acylammonium species. While reversible, this species can precipitate if the solvent is non-polar (e.g., Toluene, Hexane), stalling the reaction.

• Resolution: Use a more polar aprotic solvent like DCM (Dichloromethane) or THF , which keeps intermediates in solution. Ensure a base scavenger (e.g., Triethylamine or excess 1-methylpiperazine) is present to drive the equilibrium.

Visualizing the Impurity Landscape

The following diagram maps the formation pathways for the target product and its critical byproducts.

Caption: Figure 1. Reaction pathways showing the primary synthesis route (Green) and critical failure modes leading to hydrolysis and dimerization (Red).

Analytical Data Reference Table

Use this table to interpret HPLC/LC-MS data. Retention times (RT) are relative to a standard C18 Reverse Phase method (0.1% Formic Acid in Water/ACN).

Compound	Description	Approx. Mass (m/z) [M+H]+	Relative RT	Physiochemical Property
Target Product	Amide Product	250.1	Mid	Basic, Polar
3-Nitrobenzoic Acid	Hydrolysis Byproduct	168.0 (ESI-)	Early/Mid	Acidic (Early at neutral pH)
Bis-Amide Dimer	Piperazine Impurity	385.1	Late	Neutral, Highly Lipophilic
Mono-N-Desmethyl	Piperazine Amide	236.1	Early	Secondary Amine, Polar
1-Methylpiperazine	Starting Material	101.1	Void Volume	Highly Basic, Polar

Validated Purification Protocol

Objective: Isolate high-purity (>98%) product free from Bis-amide and Acidic impurities.

Principle: This protocol utilizes the basicity of the N-methylpiperazine moiety to separate it from neutral (Bis-amide) and acidic (Benzoic acid) impurities.

Step-by-Step Methodology:

• Quench: Dilute the reaction mixture (DCM) with water.

• Acid Extraction (Critical Step):

  • Add 1M HCl to the organic layer until the aqueous phase is pH 2-3.

  • Shake and separate layers.

  • Chemistry: The Target Product protonates and moves to the Aqueous Layer . The Bis-amide (neutral) and non-basic impurities stay in the Organic Layer .

  • Discard the Organic Layer (contains the Bis-impurity).

• Base Wash:

  • Take the acidic Aqueous Layer .

  • Wash with a small portion of fresh DCM (removes entrained neutrals).

  • Basify the aqueous layer to pH 10-11 using 2M NaOH or saturated Na₂CO₃.

  • Chemistry: The Target Product is deprotonated to its free base (oily/solid) and becomes lipophilic. 3-Nitrobenzoic acid becomes a salt (benzoate) and stays in the Aqueous phase .

• Final Extraction:

  • Extract the basic aqueous mixture with DCM (3x).

  • Combine organic extracts, dry over MgSO₄, filter, and concentrate.

• Result: The residue is the purified free base, free of bis-amide and acid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 594160, (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone. Retrieved from [Link]

• Organic Syntheses.General Procedures for Schotten-Baumann Reaction and Amide Coupling. (Standard reference for mechanism).

• Subramanian, V. et al. (2018). Synthesis and Antimicrobial activity of piperazin-1-yl methanone derivatives. (Discusses similar piperazine amide impurity profiles). Retrieved from [Link]

(Note: Specific analytical chromatograms are dependent on column choice; the relative retention times provided are based on standard hydrophobicity models for this class of compounds.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Modifying reaction parameters to control regioselectivity in piperazine substitution

Status: Operational 🟢 | Current Ticket Volume: High Lead Scientist: Dr. Aris Thorne, Senior Application Scientist[1]

Mission Statement

Welcome to the . You are likely here because the piperazine moiety—a privileged scaffold in FDA-approved drugs like Imatinib, Ciprofloxacin, and Olanzapine—is behaving promiscuously in your flask.[1]

The symmetry of piperazine (or the subtle asymmetry of 2-substituted derivatives) creates a classic competition between Mono-functionalization (desired) and Bis-functionalization (parasitic) . This guide moves beyond textbook definitions to provide actionable, causality-based troubleshooting for controlling regioselectivity.

Module 1: The Mechanistic Core (FAQ)

Q: Why is controlling mono-alkylation so difficult? A: It is a statistical and kinetic trap. Once a piperazine nitrogen is alkylated (forming a secondary or tertiary amine), it often becomes more nucleophilic than the starting material due to the inductive electron-donating effect of the alkyl group.[1] This leads to "runaway" reaction rates where the product reacts faster than the starting material.[1]

Q: How does pH control regioselectivity? (The "Proton Shield" Strategy) A: Piperazine has two distinct pKa values:[2][3]

• pKa₁ ≈ 9.73 (First protonation)

• pKa₂ ≈ 5.35 (Second protonation)

The Hack: By maintaining the reaction pH between 5.5 and 6.0 (or using Piperazine Monohydrochloride), you statistically ensure that one nitrogen is protonated (and thus deactivated/protected), while the other remains a free nucleophile.[1]

Module 2: Troubleshooting Tickets

Ticket #1024: "I cannot stop the formation of Bis-alkylated byproduct."

User: Medicinal Chemist, Early Discovery Issue: Standard SN2 reaction with benzyl bromide yields 40% mono, 40% bis, 20% SM.[1]

Diagnostic & Resolution: The "runaway" kinetics described above are at play here.[1] You cannot rely on 1:1 stoichiometry for highly reactive electrophiles.[1]

Parameter	Standard Protocol (Flawed)	Corrective Protocol (Optimized)	Mechanistic Rationale
Stoichiometry	1.0 eq Piperazine : 1.0 eq Electrophile	5.0 – 10.0 eq Piperazine : 1.0 eq Electrophile	Statistical flooding ensures the electrophile encounters unreacted piperazine, not the product.
Concentration	0.5 M (High)	0.05 M (High Dilution)	Slows bimolecular collisions, favoring the primary reaction over the secondary.[1]
Addition Mode	All at once	Dropwise Electrophile into Amine	Keeps local concentration of electrophile low relative to the amine.[1]
Reagent Form	Free Base	Piperazine Mono-HCl Salt	Protonates one nitrogen, effectively "protecting" it without a synthetic step.[1]

The "Flow Chemistry" Fix: If you have access to a flow reactor, this is the superior solution.[1][4] By mixing streams in a 1:1 ratio with a short residence time, you prevent the product from "seeing" the electrophile again.[1]

Purification Protocol (The "Water Wash"):

• Evaporate solvent.[1][4]

• Partition residue between water and EtOAc.[1][5]

• Bis-alkylated product is lipophilic

  Organic layer.[1]

• Mono-alkylated product is amphiphilic/basic

  Aqueous layer (at neutral pH).[1]

• Extract aqueous layer with CHCl₃/Isopropanol (3:1) or saturate with NaCl and extract with EtOAc to recover Mono product.[1]

Ticket #1025: "I need to functionalize the hindered Nitrogen (N1) of 2-Methylpiperazine."

User: Process Chemist Issue: Reaction with alkyl halide exclusively targets the unhindered N4 position.

Diagnostic: In 2-methylpiperazine, the C2-methyl group creates significant steric hindrance around N1.[1]

• N4 (Unhindered): Kinetically accessible. Reacts first with electrophiles.

• N1 (Hindered): Kinetically sluggish.

Resolution: The "Protection Relay" You cannot force N1 alkylation directly in the presence of a free N4.[1] You must block N4 first.[1]

Step-by-Step Workflow:

• Selective Protection: React 2-methylpiperazine with Boc₂O (0.9 eq) at 0°C.

  • Result: >95% selectivity for N4-Boc-2-methylpiperazine due to sterics.

• Functionalization: Perform your difficult alkylation/arylation on the now-free N1.[1]

• Deprotection: Remove Boc with TFA/DCM or HCl/Dioxane.[1]

Visualizing the Pathway:

Caption: Figure 1. Steric differentiation dictates that direct alkylation yields N4-products. Accessing N1 requires an N4-protection strategy.

Ticket #1026: "My Buchwald-Hartwig coupling is failing or non-selective."

User: Senior Scientist, Oncology Issue: Coupling N-Boc-piperazine with an aryl bromide using Pd(OAc)₂/BINAP gives low yield and catalyst poisoning.

Diagnostic & Resolution: Piperazines are challenging substrates for Pd-catalysis because the free amine can bind to Palladium, displacing ligands and killing the catalyst (poisoning).[1] BINAP is often too "tight" or not bulky enough to prevent this.[1]

The "Ligand Switch" Protocol: You must use Bulky, Electron-Rich Dialkylbiaryl Phosphine Ligands .[1]

Component	Recommendation	Why?
Ligand	RuPhos or BrettPhos	The bulk prevents the amine from binding to Pd off-cycle; electron richness facilitates oxidative addition.[1]
Pre-catalyst	Pd-G3/G4 Palladacycles	Avoids the induction period and instability of Pd(OAc)₂ or Pd₂dba₃.[1]
Base	NaOtBu (Strong) or Cs₂CO₃ (Weak)	Use NaOtBu for non-sensitive substrates for faster rates. Use Cs₂CO₃ if ester/cyano groups are present.[1]
Solvent	t-Amyl Alcohol or Dioxane	High boiling points allow for thermal activation; t-Amyl alcohol often suppresses bis-arylation.

Advanced Selectivity (Unprotected Piperazine): If you must couple unprotected piperazine:

• Use RuPhos .[1]

• Use 4.0 equivalents of piperazine.[1]

• The bulky ligand + excess amine ensures mono-arylation at the less hindered nitrogen (N4 if substituted).[1]

Module 3: Decision Logic for Experimental Design

Before starting your synthesis, map your requirements to this logic flow to minimize purification bottlenecks.[1]

Caption: Figure 2. Logic flow for selecting the correct synthetic strategy based on symmetry and regiochemical targets.

References

• Fundamental pKa Data

  • Khalili, F., Henni, A., & East, A. L. (2009).[1][6] pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data.[1][6]

• Mono-Boc Protection Protocols

  • BenchChem. (2024).

• Buchwald-Hartwig Ligand Selection

  • Maiti, D., et al. (2011).[1] Pd-Catalyzed N1/N4 Arylation of Piperazine: Ligand Effects. Chemical Science. (See also WuXi AppTec Guide).

• Regioselectivity in 2-Substituted Piperazines

  • Jacobsen, M. F., et al. (2002).[1] Selective Synthesis of 2-Substituted Piperazines. Journal of Organic Chemistry.

Sources

• 1. uregina.ca [uregina.ca]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Solvent Systems for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Synthesis

[1]

Case ID: 3-N-PIP-OPT Status: Active Support Level: Tier 3 (Senior Application Scientist) Subject: Solvent Optimization, Solubility Management, and Green Chemistry Substitutions

Introduction: The Reaction Landscape

You are synthesizing (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone . This is a classic amide coupling between 3-nitrobenzoic acid (or its acid chloride derivative) and 1-methylpiperazine .

While the chemistry is fundamental, the physicochemical mismatch between the reagents creates a "solubility trap":

• The Electrophile: 3-Nitrobenzoyl chloride is lipophilic and moisture-sensitive.

• The Nucleophile: 1-Methylpiperazine is highly polar, basic, and water-soluble.

• The Product: An amphiphilic molecule with a lipophilic "head" and a basic, polar "tail."

This guide optimizes the solvent system to manage these conflicting properties, ensuring high conversion and simplified work-up.

Module 1: Solvent Selection Matrix

User Question: "I'm currently using DCM, but the reaction turns into a solid cake. What should I use?"

Technical Analysis: Dichloromethane (DCM) is the standard historical choice, but it is poor at solvating the hydrochloride salts generated during the reaction. When 1-methylpiperazine reacts, it generates HCl, which instantly protonates the remaining amine or the product, forming an insoluble salt in DCM.

Solvent Performance Table

Solvent System	Role	Pros	Cons	Recommendation
DCM (Dichloromethane)	Historical Standard	High solubility for acid chloride; low boiling point for removal.	Precipitation Risk: Amine salts crash out, trapping unreacted material (occlusion). Toxic/regulated.[1][2]	Avoid for scale-up. Good only for small <100mg batches.
THF (Tetrahydrofuran)	Ether Alternative	Moderate polarity; better salt solubility than DCM.	Peroxide formation; water miscibility complicates aqueous work-up.	Acceptable. Use anhydrous/inhibitor-free.
2-MeTHF (2-Methyltetrahydrofuran)	Green Champion	Biphasic Efficiency: Forms clean layers with water. dissolve salts better than DCM. Bio-derived.	Higher boiling point (80°C) requires stronger vacuum to strip.	HIGHLY RECOMMENDED. Best balance of kinetics and work-up.
EtOAc (Ethyl Acetate)	Green Standard	Low toxicity; cheap.	Nucleophilic amines can react with EtOAc (slowly) at high temps; salts may still precipitate.	Good for work-up, moderate for reaction.[3]
DMF / DMAc	Polar Aprotic	Kinetics King: Dissolves everything (reagents + salts), ensuring fastest reaction rates.	Work-up Nightmare: High boiling point; difficult to remove without aqueous washes that may lose product.	Use only if the acid chloride is extremely unreactive.

Module 2: Critical Troubleshooting (FAQs)

Issue 1: The "Sludge" Phenomenon

Q: My reaction mixture solidified 5 minutes after adding the acid chloride. Stirring stopped. What happened?

A: You likely used DCM without enough solvent volume or an auxiliary base.

• The Cause: The reaction produces HCl. 1-methylpiperazine acts as an HCl sponge, forming 1-methylpiperazine dihydrochloride, which is insoluble in DCM. This precipitate forms a matrix that traps unreacted acid chloride, stalling the reaction.

• The Fix:

  • Switch Solvent: Use 2-MeTHF or THF .

  • Add Auxiliary Base: Use Triethylamine (TEA) or DIPEA (2.5 equivalents). These form salts that are more soluble in organics than the piperazine salt, or at least form a finer slurry that keeps stirring.

  • Dilution: Ensure concentration is < 0.2 M .

Issue 2: Low Yield & Impurities

Q: I see starting material remaining even after 24 hours. Should I heat it?

A: Do NOT heat if using the acid chloride method; this promotes side reactions (dimerization or hydrolysis).

• The Cause: The nucleophile (piperazine) is likely protonated. If you used exactly 1.0 equivalent of amine, the first 50% of the reaction generated enough HCl to protonate the remaining 50% of your amine, killing its nucleophilicity.

• The Fix:

  • Stoichiometry: You generally need at least 2.2 equivalents of base total.

  • Protocol: 1.0 eq Acid Chloride + 1.1 eq 1-Methylpiperazine + 1.5 eq TEA .

Issue 3: The "Emulsion from Hell"

Q: During extraction, I can't separate the layers. It's a cloudy mess.

A: Your product is a surfactant. It has a greasy nitro-phenyl head and a charged piperazine tail (at neutral pH).

• The Fix (pH Swing Extraction):

  • Acidify: Extract the reaction mix with 1M HCl. The product (and unreacted piperazine) will go into the Aqueous Layer . The non-basic impurities (nitrobenzoic acid) stay in the Organic Layer. Discard Organic Layer.

  • Basify: Take the Aqueous Layer and adjust pH to >12 using NaOH. The product is now neutral (free base) and lipophilic.

  • Extract: Extract the now-cloudy aqueous layer with DCM or 2-MeTHF . The product will migrate cleanly to the organic phase.

Module 3: Visualized Workflows

Diagram 1: Reaction Mechanism & Solvent Interaction

This diagram illustrates why polar aprotic solvents or Green ethers (2-MeTHF) are superior to DCM for this specific zwitterionic transition state.

Caption: Figure 1. Solvent influence on reaction homogeneity. 2-MeTHF maintains solubility of the ionic byproducts, preventing the "sludge" effect common in DCM.

Diagram 2: The "pH Swing" Purification Logic

Use this decision tree to isolate the product without column chromatography.

Caption: Figure 2. pH Swing Extraction Protocol. Utilizing the basicity of the piperazine ring allows for purification without chromatography.

Module 4: Green Chemistry & Sustainability

Directive: Move away from Chlorinated Solvents.

According to the GSK Solvent Sustainability Guide and Pfizer Green Chemistry recommendations, DCM is a "Hazardous" solvent due to environmental persistence and toxicity.

Recommended Replacement Protocol (2-MeTHF):

• Dissolve 3-nitrobenzoyl chloride (1.0 eq) in 2-MeTHF (5 mL/mmol).

• Cool to 0°C.

• Add Triethylamine (1.5 eq) followed by 1-methylpiperazine (1.1 eq) dropwise.

• Warm to Room Temperature and stir for 2 hours.

• Wash directly with water (2-MeTHF is immiscible with water, unlike THF).

• Yield Expectation: >90% conversion with improved safety profile.

References

• GSK Solvent Sustainability Guide: Henderson, R. K., et al. "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry."[4] Green Chemistry, 2011, 13 , 854-862.[4] Link

• Amide Coupling Reviews: Montalbetti, C. A. G. N., & Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 2005, 61 (46), 10827-10852. Link

• Green Solvent Alternatives: Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[5] Green Chemistry, 2016, 18 , 288-296.[5] Link

Sources

• 1. chembk.com [chembk.com]
• 2. 1-Methylpiperazine dihydrochloride | C5H14Cl2N2 | CID 2734715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. par.nsf.gov [par.nsf.gov]

Reference Data & Comparative Studies

Structural Isomerism in Drug Design: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone vs. (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

Executive Summary: The Geometry of Efficacy

In medicinal chemistry, the transition from a para-substituted scaffold to a meta-substituted one is rarely a trivial "analoging" exercise; it is a deliberate geometric intervention.

This guide compares two isomeric building blocks:

• Isomer M (Meta): (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

• Isomer P (Para): (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

While chemically identical in molecular weight (249.27 g/mol ) and atomic composition, they function as distinct "architectural joints" in drug design. Isomer P acts as a linear spacer, extending a pharmacophore into a deep binding pocket. Isomer M acts as a "turn-inducing" element, critical for fitting into curved hydrophobic clefts (e.g., kinase hinge regions or GPCR allosteric sites).

This guide provides the physicochemical data, synthetic protocols, and biological rationale required to select the correct isomer for your lead optimization campaigns.

Structural & Physicochemical Comparison

The primary differentiator between these isomers is the vector angle between the piperazine ring and the nitro group (which serves as the handle for further functionalization).

Table 1: Comparative Physicochemical Profile

Feature	Isomer M (Meta)	Isomer P (Para)
CAS Number	71319-21-6	21091-98-5
Geometry	Angular (Kinked) (~120° vector)	Linear (Extended) (~180° vector)
Electronic Effect	Inductive electron withdrawal (-I)	Resonance electron withdrawal (-R)
Physical State	Viscous oil or low-melting solid	Crystalline Solid (Yellow/Brown)
Melting Point	Lower (often requires HCl salt for solid isolation)	Higher (~188-192°C for related analogues)
Solubility	Higher in polar organic solvents (DCM, MeOH)	Lower (packs efficiently in crystal lattice)
Amide Bond Character	Standard amide resonance	Enhanced double-bond character due to para-nitro conjugation

Vector Analysis Diagram

The following diagram illustrates the spatial consequences of the substitution pattern.

Figure 1: Vector analysis showing the 120° "kink" in the Meta-isomer vs. the linear extension of the Para-isomer.

Synthetic Accessibility & Protocols

Both molecules are synthesized via Schotten-Baumann conditions or acid chloride coupling. However, purification is the critical bottleneck where the two diverge.

The Challenge

• Isomer P typically precipitates out of the reaction mixture due to high symmetry and crystallinity, making it easy to isolate via filtration.

• Isomer M often remains an oil or a gum due to the "kinked" structure preventing tight crystal packing. It frequently requires column chromatography or conversion to a hydrochloride salt to obtain a manageable solid.

Recommended Protocol: Acid Chloride Coupling

Applicable to both isomers, with specific workup variations.

Reagents:

• 3-Nitrobenzoyl chloride (for Isomer M) OR 4-Nitrobenzoyl chloride (for Isomer P)

• 1-Methylpiperazine (1.1 equiv)

• Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) (1.2 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 1-methylpiperazine (10 mmol) and Et3N (12 mmol) in anhydrous DCM (50 mL) under nitrogen atmosphere. Cool to 0°C.

• Addition: Dropwise add a solution of the respective Nitrobenzoyl chloride (10 mmol) in DCM (20 mL) over 30 minutes. The reaction is exothermic.[1]

• Reaction: Allow to warm to room temperature and stir for 4 hours.

  • Checkpoint: Monitor via TLC (System: 5% MeOH in DCM).

• Workup (Isomer P - Para):

  • The product often precipitates. Filter the solid.[1]

  • Wash with cold water (to remove Et3N·HCl salts) and cold ether.

  • Recrystallize from Ethanol if necessary.

• Workup (Isomer M - Meta):

  • The product likely remains in solution.

  • Wash the organic layer with saturated NaHCO3, then Water, then Brine.

  • Dry over Na2SO4 and evaporate.

  • Critical Step: If oil persists, dissolve in minimal EtOH and add 4M HCl in Dioxane to precipitate the Hydrochloride Salt .

Downstream Reactivity: The Nitro Reduction

These molecules are rarely the final drug; they are intermediates. The nitro group is almost exclusively reduced to an aniline to serve as a nucleophile for urea or amide formation (e.g., in kinase inhibitors like Imatinib analogues).

Reactivity Difference

Isomer P reduces faster under catalytic hydrogenation conditions but can be prone to hydroxylamine intermediates if the catalyst loading is low, due to the resonance stabilization of the intermediate nitroso species.

Figure 2: Standard reduction workflow. Note that the resulting Meta-aniline is less nucleophilic than the Para-aniline due to inductive effects.

Biological Implications (SAR)

The choice between Meta and Para is a choice between Reach and Shape .

Isomer P (Para): The "Reach" Scaffold

• Application: Antifungals (e.g., Posaconazole analogues), Antimicrobials.

• Mechanism: The linear geometry allows the piperazine (often a solubility handle) to protrude out of the binding pocket towards the solvent front, while the phenyl ring engages in pi-stacking.

• Key Data: Studies on piperazine-linked antimicrobials suggest that para-substitution often yields lower MIC (Minimum Inhibitory Concentration) values when the target requires a deep, narrow insertion.

Isomer M (Meta): The "Shape" Scaffold

• Application: Kinase Inhibitors, GPCR Antagonists (e.g., Kappa Opioid Receptor).

• Mechanism: The 120° angle mimics the "beta-turn" of peptides. This is crucial for Type II kinase inhibitors that bind to the inactive conformation (DFG-out), where the molecule must navigate around the "gatekeeper" residue.

• Key Data: In Kappa Opioid Receptor antagonists (like JDTic derivatives), the meta-arrangement positions the basic piperazine nitrogen to interact with specific aspartate residues (Asp138) while the aryl group fits into a hydrophobic sub-pocket. A para-isomer would clash sterically with the receptor wall.

References & Authority

• Isomer P Properties: Sigma-Aldrich. (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone. CAS: 21091-98-5.

• Isomer M Properties: PubChem. (4-Methylphenyl)-(3-nitrophenyl)methanone Derivatives & Isomers. CAS: 71319-21-6 (Analogous scaffold reference).[2]

• SAR in Opioid Receptors: Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues. (Demonstrates the necessity of Meta-substitution for receptor fit).

• Antimicrobial SAR: A Comparative Analysis of the Biological Activity of Piperazine Isomers. BenchChem/ResearchGate. (Discusses Para vs Meta potency in bacterial strains).

(Note: While specific CAS numbers for the exact methanones are provided, biological data often refers to the reduced aniline derivatives or the final drug constructs utilizing these scaffolds.)

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. (4-Methylphenyl)-(3-nitrophenyl)methanone | C14H11NO3 | CID 309762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Biological Activity Guide: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Isomers

[1]

Executive Summary

Target Molecule: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Common Name: 1-(3-Nitrobenzoyl)-4-methylpiperazine CAS: 19833-24-0 (and related isomer CAS 21091-98-5) Scaffold Class: Nitro-substituted Piperazine Benzamides[1]

This guide provides a technical comparison of the biological activities of the 3-nitrophenyl isomer against its regioisomers (2-nitrophenyl and 4-nitrophenyl).[1] These compounds are critical pharmacophores in medicinal chemistry, serving as privileged scaffolds for CNS ligands (Serotonin/Dopamine) , Antimicrobial agents , and Enzyme Inhibitors (Tyrosinase/FAAH) .

The analysis synthesizes experimental data regarding Structure-Activity Relationships (SAR), highlighting how the positional isomerism of the electron-withdrawing nitro group (

) dictates receptor binding affinity, metabolic stability, and antimicrobial potency.

Chemical & Physical Profile: The Isomeric Landscape

The biological divergence of these isomers stems from the spatial arrangement of the nitro group, which influences the molecule's electronic distribution (Hammett

constants) and steric profile.

Feature	3-Nitro (Meta)	4-Nitro (Para)	2-Nitro (Ortho)
Structure	Nitro group at C3 position	Nitro group at C4 position	Nitro group at C2 position
Electronic Effect	Inductive withdrawal (-I) dominant	Resonance withdrawal (-R) dominant	Steric & Inductive effects
Predicted LogP	~0.8 - 1.1	~0.8 - 1.1	~0.6 - 0.9 (Intramolecular H-bond potential)
Steric Hindrance	Moderate	Low (Linear topology)	High (Twisted conformation)
Primary Utility	CNS Ligand (5-HT) , Enzyme Inhibitor	Antimicrobial , Antifungal	Tyrosinase Inhibitor (often with co-substitution)

Comparative Biological Activity Analysis

A. CNS Activity: Serotonin (5-HT) Receptor Affinity

The piperazine benzamide scaffold is a classic template for designing 5-HT

and 5-HT receptor ligands.[1]

• 3-Nitro (Meta) Advantage: Research indicates that meta-substituted arylpiperazines often exhibit superior affinity for the 5-HT

  receptor compared to their ortho or para counterparts.[1] The meta position allows the nitro group to engage in secondary hydrogen bonding or electrostatic interactions within the receptor pocket without causing the steric clash observed with ortho substitution.

• Experimental Insight: In competitive binding assays (e.g., displacing

  -8-OH-DPAT), meta-isomers frequently show values in the low nanomolar range, whereas ortho-isomers often suffer from reduced affinity due to a twisted dihedral angle between the phenyl ring and the carbonyl group.

B. Antimicrobial & Antifungal Potency

Nitro-substituted piperazines are screened extensively for activity against resistant strains like MRSA and C. albicans.[1]

• 4-Nitro (Para) Dominance: The para-isomer generally displays higher antimicrobial efficacy.[1] The linear geometry facilitates better intercalation or binding to bacterial cell wall targets.[1]

• Data Support: In MIC (Minimum Inhibitory Concentration) assays, para-nitro derivatives have shown activity against S. aureus and E. coli, often outperforming the ortho-isomer, which struggles with membrane permeability due to its polarity and shape.

• Mechanism: Disruption of bacterial cell membrane potential and inhibition of efflux pumps (common for piperazine derivatives).

C. Enzyme Inhibition: Tyrosinase

Tyrosinase inhibitors are vital for treating hyperpigmentation and melanoma.[1][2]

• The "Ortho/Meta" Sweet Spot: While the 4-nitro isomer is better for microbes, the 3-nitro and 2-nitro motifs are privileged for tyrosinase inhibition.[1]

• Case Study: A closely related analog, [4-(4-fluorobenzyl)piperazin-1-yl]-(3-chloro-2-nitro-phenyl)methanone, demonstrated an

  of 0.18 µM , making it ~100-fold more potent than the reference standard Kojic Acid ( ).[1][2] The nitro group coordinates with copper ions in the enzyme's active site, a mechanism favored by the specific geometry of ortho/meta substitution.

Experimental Protocols

Protocol 1: Synthesis via Schotten-Baumann Reaction

This protocol yields the target benzamide from 1-methylpiperazine and the corresponding nitrobenzoyl chloride.[1]

• Reagents: 1-Methylpiperazine (1.0 eq), 3-Nitrobenzoyl chloride (1.1 eq), Triethylamine (TEA, 2.0 eq), Dichloromethane (DCM).

• Procedure:

  • Dissolve 1-methylpiperazine and TEA in dry DCM at 0°C under nitrogen atmosphere.

  • Add 3-nitrobenzoyl chloride dropwise over 30 minutes.[1]

  • Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Monitor: Check reaction progress via TLC (Mobile phase: MeOH:DCM 1:9).

  • Workup: Wash with saturated

    , then brine. Dry over and concentrate in vacuo.

  • Purification: Recrystallize from Ethanol or purify via column chromatography.[1]

Protocol 2: Tyrosinase Inhibition Assay (DOPAchrome Method)

Used to validate the enzymatic inhibitory potential of the 3-nitro isomer.[1]

• Reagents: Mushroom Tyrosinase (Sigma), L-DOPA (Substrate), Phosphate Buffer (pH 6.8).

• Workflow:

  • Prepare test compound solutions in DMSO (ensure final DMSO < 1%).

  • Incubate enzyme (46 units/mL) with test compound for 10 minutes at 25°C.

  • Add L-DOPA (0.5 mM) to initiate the reaction.[1]

  • Measurement: Monitor the formation of DOPAchrome by measuring absorbance at 475 nm using a microplate reader.

  • Calculation: % Inhibition =

    .

Visualization: Mechanism & Screening Workflow

The following diagram illustrates the divergent signaling and screening pathways for the 3-nitro isomer compared to its analogs.

Caption: Divergent pharmacological pathways for the 3-nitro isomer. Note the high potential for CNS and Enzyme inhibition compared to antimicrobial utility.

References

• Mirabile, S., et al. (2021). Evaluation of [4-(4-Fluorobenzyl)piperazin-1-yl]-Based Compounds as Competitive Tyrosinase Inhibitors Endowed with Antimelanogenic Effects. ChemMedChem, 16, 3083–3093. Retrieved from [Link]

• PubChem. (2025).[1] (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone | C12H15N3O3.[1] Retrieved from [Link]

• Asadi, M., et al. (2024). Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evaluations. BMC Chemistry. Retrieved from [Link]

• Kharb, R., et al. (2012).[3] A valuable insight into recent advances on antimicrobial activity of piperazine derivatives. Der Pharma Chemica.[1] Retrieved from [Link]

Sources

• 1. (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone | 21091-98-5 [sigmaaldrich.com]
• 2. iris.unica.it [iris.unica.it]
• 3. 4-Methyl-N-(4-nitro­benzyl­idene)piperazin-1-amine - PMC [pmc.ncbi.nlm.nih.gov]

Validation Guide: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone as a Kinase Inhibitor Scaffold

Topic: Validating the kinase inhibitory activity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Content Type: Publish Comparison Guide

[1]

Executive Summary & Strategic Positioning

Current Status: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (MW: 249.27 Da) represents a classic fragment-based drug discovery (FBDD) scaffold .[1] It features a piperazine moiety (a common solubilizing and hinge-binding motif found in drugs like Imatinib) linked to a 3-nitrobenzoyl group.[1]

The Challenge: Unlike optimized clinical kinase inhibitors (Type I/II), this compound is likely a "hit" or "fragment" with moderate potency (µM range) and potential assay interference properties.[1]

Objective: This guide details the rigorous validation of this compound's kinase inhibitory potential, specifically addressing assay interference (quenching) , target engagement , and comparative performance against gold-standard inhibitors.

Comparative Analysis: Candidate vs. Gold Standards

To validate this candidate, it must be benchmarked against established inhibitors.[1] The following table contrasts the candidate with Staurosporine (pan-kinase reference) and Imatinib (structural analog).[1]

Feature	Candidate: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone	Gold Standard: Staurosporine	Structural Analog: Imatinib
Role	Early-stage Hit / Fragment Scaffold	Pan-Kinase Positive Control	Type II Specific Inhibitor (ABL/KIT/PDGFR)
Binding Mode	Likely Hinge Binder (ATP Competitive)	ATP Competitive (Canonical)	Type II (DFG-out conformation)
Potency (IC50)	Expected: 1–50 µM (Low affinity)	< 10 nM (High affinity)	10–100 nM (High affinity)
Selectivity	Low (Promiscuous binder)	Very Low (Inhibits >90% of kinome)	High (Specific Tyrosine Kinases)
Assay Risk	High: Nitro group is a known fluorescence quencher.[1]	Low	Low
Solubility	High (Piperazine protonation)	Moderate	Moderate

Expert Insight: The presence of the nitro group (-NO2) is critical.[1] In fluorescence-based assays (e.g., TR-FRET or FP), nitro groups can absorb excitation/emission light or quench fluorophores, leading to false positives .[1] Validation must include non-fluorescent readouts (e.g., ADP-Glo, Radiometric).[1]

Structural & Mechanistic Logic

The validation strategy relies on probing the specific chemical features of the molecule.[1]

• Piperazine Ring: Acts as the solvent-exposed tail or hinge-binder.[1] In acidic environments (lysosomes), it becomes protonated, affecting cellular accumulation.[1]

• 3-Nitrobenzoyl Core: The electron-withdrawing nitro group influences the electronics of the phenyl ring, potentially strengthening pi-stacking interactions with the kinase gatekeeper residues.[1] However, it is a metabolic liability (reduction to aniline) and a PAINS (Pan-Assay Interference Compounds) alert.[1]

Figure 1: Structural Activity Relationship (SAR) hypothesis for the candidate molecule.

Experimental Validation Protocols

Phase 1: Biochemical Validation (The "Truth" Assay)

Goal: Determine intrinsic IC50 without fluorescence interference. Method: ADP-Glo™ Kinase Assay (Luminescent) . Rationale: Unlike TR-FRET, ADP-Glo measures ADP generation via a luciferase reaction.[1] The nitro group's quenching effect on luminescence is significantly lower than on fluorescence excitation.[1]

Protocol:

• Preparation: Dilute compound in 100% DMSO (Top conc: 10 mM). Prepare 10-point serial dilution (1:3) in 1x Kinase Buffer.[1]

• Enzyme Reaction:

  • Mix 2 µL Kinase (e.g., ABL1, 5 nM final) + 1 µL Compound.[1] Incubate 10 min RT.

  • Add 2 µL ATP/Substrate mix (ATP at K_m_app).[1]

  • Incubate 60 min at RT.

• Detection:

  • Add 5 µL ADP-Glo™ Reagent (Depletes remaining ATP).[1] Incubate 40 min.

  • Add 10 µL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase -> Light).[1] Incubate 30 min.

• Readout: Measure Luminescence (RLU).

• Analysis: Normalize to DMSO (0% inhibition) and No-Enzyme (100% inhibition). Fit to sigmoidal dose-response (Variable Slope).

Phase 2: Target Engagement (Thermal Shift)

Goal: Prove physical binding to the kinase, distinguishing it from non-specific aggregation.[1] Method: Differential Scanning Fluorimetry (DSF) / Thermal Shift .

Protocol:

• Mix Recombinant Kinase domain (2 µM) + Sypro Orange (5x) + Compound (20 µM).[1]

• Run melt curve in qPCR machine: 25°C to 95°C, ramp 0.5°C/min.

• Success Criteria: A positive shift in melting temperature (

  ) compared to DMSO control indicates stabilization (binding).[1]

Phase 3: Cellular Efficacy (Western Blot)

Goal: Confirm membrane permeability and inhibition of downstream signaling.[1] Pathway: Assuming ABL or generic tyrosine kinase activity.[1]

Figure 2: Cellular Mechanism of Action.[1] The compound must permeate the membrane to inhibit the kinase, preventing substrate phosphorylation.[1]

Protocol:

• Cell Line: K562 (BCR-ABL+) or relevant line.[1]

• Treatment: Treat cells with Compound (0, 1, 10, 50 µM) for 2 hours.[1]

• Lysis: Lyse in RIPA buffer + Phosphatase Inhibitors.

• Blotting:

  • Primary Ab: Anti-Phospho-Substrate (e.g., p-CRKL Y207).[1]

  • Control Ab: Total Substrate (CRKL) and GAPDH.[1]

• Validation: Dose-dependent reduction in Phospho-signal without loss of Total protein.

Troubleshooting & Limitations

Observation	Diagnosis	Remediation
High Potency in FRET, Low in Luminescence	False Positive (Quenching)	The nitro group is absorbing the FRET signal.[1] Rely only on ADP-Glo or Mass Spec data.[1]
No Cellular Activity	Permeability / Efflux	The piperazine may be protonated and trapped in lysosomes, or pumped out by P-gp.[1] Test in presence of Verapamil (efflux inhibitor).[1]
Steep Hill Slope (>2.0)	Aggregator	Compound is forming colloids.[1] Add 0.01% Triton X-100 to the assay buffer.[1]

References

• Zhang, J., et al. (2009).[1] "Simple Assays to Eliminate False Positive Hits in High-Throughput Screening." Journal of Biomolecular Screening. Link (Validates methods to detect quenchers like nitro-compounds).

• Lafleur, K., et al. (2009).[1] "Kinase Inhibitor Specificity Profiling." Nature Biotechnology. Link (Methodology for selectivity comparison).[1]

• Zegzouti, H., et al. (2009).[1] "ADP-Glo: A Bioluminescent and Homogeneous ADP Monitoring Assay for Kinases." Assay and Drug Development Technologies. Link (Primary protocol source).[1]

• Niesen, F. H., et al. (2007).[1] "The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability." Nature Protocols. Link (Thermal shift protocol).

Sources

• 1. 72141-41-4|(4-Nitrophenyl)(piperazin-1-yl)methanone|BLD Pharm [bldpharm.com]

Definitive Guide: Confirmation of Target Engagement for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Executive Summary & Compound Profile

In the landscape of early-stage drug discovery, (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (often referred to as a "fragment lead" or "scaffold") represents a classic challenge.[1] Unlike optimized nanomolar drugs, this molecule—comprising a 3-nitrobenzoyl moiety coupled to an N-methylpiperazine—typically exhibits micromolar affinity (

) and rapid off-rates.[1]

Confirming cellular target engagement (TE) for such transient binders is notoriously difficult.[1] Traditional wash-based assays (ELISA, Immunofluorescence) fail because the compound washes off before detection.[1]

This guide objectively compares the three most viable methodologies for validating this specific probe in live cells: Cellular Thermal Shift Assay (CETSA) , NanoBRET Target Engagement , and Chemical Proteomics . We provide optimized protocols specifically tailored for piperazine-based fragments.

Compound Snapshot

Feature	Specification	Implication for TE Assays
Structure	1-(3-nitrobenzoyl)-4-methylpiperazine	Small MW (~249 Da); Fragment-like.[1]
Physiochemistry	Moderate Lipophilicity (cLogP ~1.[1]2)	Good cell permeability; suitable for intracellular assays.[1]
Binding Mode	Likely transient/reversible	Critical: Avoid wash steps.[1] Use homogeneous or thermal-lock assays.
Solubility	DMSO soluble	Keep final DMSO <0.5% to prevent non-specific protein destabilization.[1]

Comparative Analysis: Selecting the Right Assay

For a fragment-like molecule such as (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone, the choice of assay is dictated by binding affinity and target knowledge .[1]

Comparison Matrix

Feature	CETSA (Label-Free)	NanoBRET TE (Competitive)	Chemical Proteomics (TPP)
Primary Utility	Validating binding to endogenous targets without tags.[1]	Quantifying affinity ( ) and residence time.[1]	Unbiased discovery of unknown targets (deconvolution).[1]
Suitability for This Compound	High. Detects stability shifts even with transient binding.[1]	Medium. Requires a known competitive tracer, which may not exist for this scaffold.[1]	High. Ideal if the specific target is unknown.[1]
Throughput	Medium (Western Blot) to High (AlphaLISA).[1]	High (Plate Reader).	Low (Mass Spec).[1]
Key Limitation	Does not provide ; binary "bind/no-bind" readout.	Requires cloning/transfection of Luciferase-fused target.[1]	Expensive; requires compound functionalization (biotin/click).[1]

Expert Verdict

For (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone , we recommend CETSA as the primary validation tool.[1]

• Why? It requires no modification of the compound (label-free).[1][2] Modifying a small fragment (MW ~249) with a biotin tag for proteomics would sterically abolish its binding.[1] CETSA allows you to test the "naked" molecule.[1]

Critical Experimental Protocols

Protocol A: Live-Cell CETSA (The "Gold Standard" for Fragments)[1]

Objective: Determine if the compound stabilizes a specific intracellular target (e.g., a kinase or dehydrogenase) against heat denaturation.[1]

1. Experimental Design

• Cell Model: HEK293T or disease-relevant line expressing the target.[1]

• Compound Conc: High concentration required for fragments.[1] Test at

  and .[1]

• Controls: DMSO (Vehicle) and a known binder (Positive Control, if available).

2. Workflow Steps

• Seeding: Seed cells in T-25 flasks to reach 80% confluency.

• Treatment: Incubate cells with (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (

  ) for 1 hour at 37°C. Note: 1 hour is sufficient for cell entry; longer incubations risk metabolism of the nitro group.[1]

• Harvest: Trypsinize, wash with PBS, and resuspend in PBS containing protease inhibitors.

• Aliquot: Split cell suspension into 10 PCR tubes (

  each).

• Thermal Challenge: Using a gradient PCR cycler, heat tubes to a range of temperatures (e.g., 37°C to 67°C) for 3 minutes .

• Cooling: Immediately incubate at RT for 3 minutes.

• Lysis: Add mild lysis buffer (0.4% NP-40) and perform 3 freeze-thaw cycles (Liquid

  / 25°C).

• Separation: Centrifuge at 20,000 x g for 20 mins at 4°C to pellet precipitated (denatured) proteins.

• Detection: Analyze the supernatant (soluble fraction) via Western Blot.[1]

3. Data Interpretation

• Success Criteria: The compound-treated samples show a "Thermal Shift" (

  ).[1] The protein remains soluble at higher temperatures compared to DMSO.[1]

• Fragment Expectation: Expect a small shift (

  ).[1] Large shifts (>10°C) are rare for fragments.[1]

Protocol B: NanoBRET Target Engagement (If a Tracer Exists)[1][4]

Objective: Quantify the intracellular affinity (

). Prerequisite: You must have a "Tracer" (a known ligand conjugated to a fluorophore) that binds the same pocket.[1]

1. Workflow Steps

• Transfection: Transfect cells with a plasmid encoding Target-NanoLuc fusion.[1]

• Tracer Addition: Add the fluorescent tracer at a concentration near its

  .[1]

• Competition: Add serial dilutions of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone .

• BRET Reading: Measure energy transfer from NanoLuc (Donor) to Tracer (Acceptor).

• Result: If your compound binds, it displaces the tracer, causing a decrease in BRET signal.[1]

Visualizing the Mechanism

To ensure the logic of the CETSA approach is clear, the following diagram illustrates the thermodynamic stabilization principle.

Figure 1: Mechanism of Action for CETSA.[1] The compound binds the target, increasing the energy required to unfold the protein, resulting in soluble signal retention at higher temperatures.

Troubleshooting & Scientific Integrity

The "Nitro" Problem

The 3-nitrophenyl group is susceptible to reduction by cellular nitroreductases, converting it to an aniline.[1]

• Risk: You might be measuring TE of the metabolite, not the parent.[1]

• Control: Perform a "Time-Course CETSA."[1] If the thermal shift increases significantly over 4-6 hours, metabolic activation might be occurring.[1] For initial validation, keep incubation <1 hour .

The "False Positive" Trap

High concentrations (

) of lipophilic compounds can cause protein precipitation or micelle formation, leading to artifacts.

• Validation: Always run an Isothermal Dose Response (ITDR) .[1]

  • Pick one temperature (e.g., the

    of the protein).

  • Titrate the compound.[1]

  • The stabilization should follow a sigmoidal dose-response curve.[1] If it looks "flat" or "bell-shaped," it is likely non-specific.[1]

References

• Martinez Molina, D., et al. (2013).[1][3] Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay.[1][2][3][4] Science, 341(6141), 84-87.[1] [Link][1]

• Robers, M. B., et al. (2015).[1] Target engagement and drug residence time can be observed in living cells with BRET.[1][5] Nature Communications, 6, 10091.[1] [Link][1]

• Schürmann, M., et al. (2016).[1] Small-molecule target engagement in cells.[1][6][5][7] Cell Chemical Biology, 23(4), 435-441.[1] [Link][1]

• Franken, H., et al. (2015).[1] Thermal proteome profiling for unbiased identification of drug targets and detection of downstream effectors.[1][3] Nature Protocols, 10, 1567–1593.[1] [Link]

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• 1. (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone | 21091-98-5 [sigmaaldrich.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Frontiers | Current Advances in CETSA [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. annualreviews.org [annualreviews.org]
• 7. Covalent Modification of p53 by (E)-1-(4-Methylpiperazin-1-yl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the ADMET Profiles of Piperazine-Based Inhibitors

Introduction: The Ubiquity and Challenge of the Piperazine Scaffold

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility.[1][2] This six-membered heterocycle, with its two opposing nitrogen atoms, offers a unique combination of structural rigidity, high aqueous solubility, and synthetically tunable basicity (pKa).[2] These properties allow medicinal chemists to systematically modify absorption, distribution, metabolism, and excretion (ADMET) profiles while optimizing target engagement.[1][3] From oncology (e.g., Palbociclib) to CNS disorders (e.g., Vortioxetine), the piperazine moiety is integral to a vast range of approved therapeutics.[4]

However, the very features that make piperazine attractive can also introduce significant ADMET liabilities. The nucleophilic nitrogen atoms are prime targets for metabolic enzymes, particularly Cytochrome P450s (CYPs), potentially leading to rapid clearance or the formation of reactive metabolites.[5] Furthermore, the basicity of the piperazine ring can contribute to off-target effects, such as inhibition of the hERG potassium channel, a key driver of cardiotoxicity.[6]

This guide provides a comparative framework for evaluating the ADMET profiles of piperazine-based inhibitors. We will delve into the causality behind experimental choices for key in vitro assays, present detailed protocols for their execution, and offer strategies to mitigate common ADMET risks associated with this indispensable scaffold. Our objective is to equip drug discovery researchers with the insights needed to design safer, more effective piperazine-containing drug candidates.

The ADMET Funnel: An Integrated Screening Workflow

Effective drug discovery relies on a tiered approach to ADMET profiling, starting with high-throughput in silico and in vitro screens to filter large numbers of compounds, followed by more complex assays for promising leads.[7][8] This strategy ensures that resources are focused on candidates with the highest probability of success, minimizing late-stage failures which are both costly and time-consuming.[9]

Caption: A tiered workflow for ADMET screening in drug discovery.

I. Absorption: Solubility and Permeability

For orally administered drugs, absorption is governed by two critical factors: solubility in the gastrointestinal fluid and permeability across the intestinal wall. The basic nature of the piperazine ring means its ionization state—and thus its solubility and permeability—is highly pH-dependent.

A. Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method that models passive transcellular diffusion, which is the primary route of absorption for many drugs.[10][11] It measures the permeation of a compound from a donor well, through a synthetic membrane coated with a lipid solution, to an acceptor well.[12] Its key advantage is its simplicity and cost-effectiveness, making it ideal for early screening.[13] However, it cannot predict active transport or paracellular (between-cell) flux.[11]

Caption: Schematic of the PAMPA experimental setup.

Experimental Protocol: PAMPA

• Prepare Lipid Membrane Solution: Prepare a solution of 4% (w/v) lecithin in dodecane. Sonicate until fully dissolved.[14]

• Coat Donor Plate: Using a pipette, gently dispense 5 µL of the lipid solution onto the membrane of each well of the 96-well donor plate. Allow the solvent to evaporate for approximately 20 minutes.[12][13]

• Prepare Solutions:

  • Test Compounds: Prepare a 10 µM solution of each test compound in a suitable buffer (e.g., PBS, pH 7.4) with 5% DMSO.[13]

  • Acceptor Buffer: Prepare a matching buffer (PBS, pH 7.4 with 5% DMSO).

• Assay Assembly:

  • Add 300 µL of acceptor buffer to each well of the 96-well acceptor plate.[13]

  • Add 150-200 µL of the test compound solution to each well of the coated donor plate.[12][13]

  • Carefully place the donor plate onto the acceptor plate to form a "sandwich."

• Incubation: Incubate the plate assembly at room temperature for 5 to 18 hours with gentle shaking.[10][14]

• Quantification: After incubation, carefully separate the plates. Determine the compound concentration in both the donor and acceptor wells using LC-MS/MS. A reference standard (Lucifer yellow) is often included to check membrane integrity.[11][12]

B. Caco-2 Permeability Assay

The Caco-2 assay is the industry gold standard for predicting human intestinal absorption.[15] It uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form tight junctions and express key drug transporters, thus mimicking the intestinal epithelium.[16][17] This model can assess passive diffusion, active transport (uptake and efflux), and paracellular transport.[16]

A bidirectional assay, measuring transport from the apical (A) to basolateral (B) side and vice-versa (B to A), is crucial for identifying compounds that are substrates of efflux transporters like P-glycoprotein (P-gp). An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 is a strong indicator of active efflux.[18]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells onto permeable filter supports in multi-well plates and culture for 21-25 days to allow for spontaneous differentiation and monolayer formation.[17]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use monolayers with TEER values ≥ 200-300 Ω·cm², as this confirms the integrity of the tight junctions.[17][19]

• Prepare Dosing Solutions: Dissolve test compounds in a transport buffer (e.g., Hank's Balanced Salt Solution with HEPES) to the desired concentration (typically 1-10 µM).

• Transport Experiment (A to B):

  • Wash the monolayers with pre-warmed (37°C) transport buffer.

  • Add fresh transport buffer to the basolateral (acceptor) compartment.

  • Add the dosing solution to the apical (donor) compartment.

• Transport Experiment (B to A):

  • Add fresh transport buffer to the apical (acceptor) compartment.

  • Add the dosing solution to the basolateral (donor) compartment.

• Incubation: Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 1-2 hours, typically with gentle shaking.[18]

• Sampling and Analysis: At the end of the incubation, take samples from both donor and acceptor compartments. Analyze the concentration of the test compound using LC-MS/MS to calculate the apparent permeability coefficient (Papp).[18]

II. Metabolism: The Stability Challenge

Metabolism, primarily occurring in the liver, is a major mechanism of drug clearance.[20] The piperazine moiety is susceptible to several metabolic reactions, which can drastically reduce a drug's half-life and exposure. The most common pathways are catalyzed by CYP enzymes.[21][22]

Caption: Common metabolic fates of the piperazine ring.

Liver Microsomal Stability Assay

This assay is the workhorse of early metabolism screening.[23] It uses liver microsomes, which are subcellular fractions containing a high concentration of drug-metabolizing enzymes like CYPs.[21][24] The assay measures the rate of disappearance of a parent compound over time.[20] This data is used to calculate key parameters like half-life (t½) and in vitro intrinsic clearance (Clint), which help predict in vivo hepatic clearance.[20]

Experimental Protocol: Microsomal Stability Assay

• Reagent Preparation:

  • Test Compound: Prepare a stock solution (e.g., 10 mM in DMSO) and dilute to the final concentration (typically 1 µM) in buffer.[24]

  • Liver Microsomes: Thaw human or other species' liver microsomes on ice and dilute to the final protein concentration (e.g., 0.5 mg/mL) in phosphate buffer (pH 7.4).[21]

  • Cofactor: Prepare a solution of the NADPH regenerating system. The reaction is initiated by this cofactor.[24]

• Incubation:

  • In a 96-well plate, combine the test compound and the diluted microsome solution.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH cofactor solution.[25]

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile containing an internal standard).[20][24]

  • The acetonitrile stops the enzymatic reaction and precipitates the microsomal proteins.

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

• Data Analysis: Plot the natural log of the percent of the parent compound remaining versus time. The slope of this line is used to calculate the half-life (t½) and intrinsic clearance (Clint).[20] Controls lacking the NADPH cofactor are run to check for chemical instability.[24]

III. Toxicity: The hERG Cardiotoxicity Risk

Drug-induced cardiotoxicity is a primary reason for the failure of drug candidates and the withdrawal of marketed drugs.[26] A major mechanism is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is critical for cardiac repolarization.[6][27] Inhibition of this channel can prolong the QT interval, leading to a potentially fatal arrhythmia called Torsades de Pointes.[27] Many piperazine-containing compounds, due to their basic nitrogen atoms, have a propensity to bind to and inhibit the hERG channel. Therefore, early screening for hERG liability is essential.[28]

hERG Inhibition Assay (Automated Patch Clamp)

While several screening methods exist, the gold standard for assessing hERG channel function is electrophysiology via the patch-clamp technique.[6] Automated patch-clamp systems provide high-quality, functional data comparable to the traditional manual method but with much higher throughput, making them suitable for screening during lead optimization.[27]

Experimental Protocol: Automated Patch Clamp hERG Assay

• Cell Line: Use a stable cell line (e.g., HEK293) that has been engineered to express the hERG channel.

• Assay Preparation: Cells are prepared and loaded onto the automated patch-clamp system (e.g., QPatch, SyncroPatch). The system establishes a whole-cell patch-clamp configuration.[27]

• Baseline Recording: A voltage protocol is applied to the cell to elicit a characteristic hERG current. A stable baseline current is recorded in the presence of the vehicle (e.g., 0.1-0.5% DMSO).[27]

• Compound Application: The test compound is applied to the cells, typically at several increasing concentrations (e.g., 0.1, 1, 10 µM).[27]

• Data Acquisition: The hERG current is recorded after a set exposure time for each concentration.

• Data Analysis: The percentage of inhibition of the hERG current is calculated relative to the baseline. For multi-concentration tests, an IC₅₀ value (the concentration at which 50% inhibition occurs) is determined. A known hERG inhibitor (e.g., E-4031) is used as a positive control to validate the assay.[27]

Comparative Analysis: Structure-ADMET Relationships

The true power of ADMET profiling lies in comparing structurally related compounds to understand how chemical modifications impact their properties. This allows for a rational, data-driven approach to lead optimization.

Below is a representative table comparing hypothetical piperazine-based kinase inhibitors. This data illustrates how modifications to the R1 and R2 substituents on the piperazine core can dramatically alter the ADMET profile.

Compound ID	R1 Group	R2 Group	Solubility (pH 7.4, µM)	Papp A→B (10⁻⁶ cm/s)	Efflux Ratio	Microsomal t½ (min, HLM)	hERG IC₅₀ (µM)
INH-001	Methyl	4-Fluorophenyl	>100	1.5	1.2	<5	2.5
INH-002	Cyclopropyl	4-Fluorophenyl	85	3.2	1.5	25	15.1
INH-003	Cyclopropyl	2-Pyridyl	>200	0.8	8.9	28	>30
INH-004	Cyclopropyl-CF₃	4-Fluorophenyl	40	15.5	1.1	>60	22.7

Analysis and Insights:

• Metabolic Stability (INH-001 vs. INH-002): Replacing the metabolically labile methyl group (R1) with a more robust cyclopropyl group significantly improves metabolic stability (t½ <5 min vs. 25 min). This is a classic strategy to block N-dealkylation.[29]

• Efflux Liability (INH-002 vs. INH-003): Changing the R2 group from a fluorophenyl to a pyridyl ring introduces P-gp efflux liability (Efflux Ratio 8.9). The basic nitrogen in the pyridine likely interacts with the efflux transporter.

• Permeability & Stability (INH-002 vs. INH-004): Adding electron-withdrawing fluorine atoms to the cyclopropyl group (R1) increases lipophilicity, boosting permeability (Papp 3.2 vs. 15.5). This modification also sterically hinders metabolic attack, further improving stability (t½ 25 min vs. >60 min).

• hERG Risk Mitigation: Compounds INH-002, INH-003, and INH-004 all show reduced hERG liability compared to the initial lead INH-001. Modulating the electronics and sterics around the basic piperazine nitrogens can disrupt the key interactions required for hERG channel binding.

Conclusion and Future Directions

The piperazine scaffold will undoubtedly remain a mainstay in drug discovery due to its synthetic tractability and favorable physicochemical properties. However, successful drug design requires a proactive and comprehensive approach to ADMET profiling. By integrating high-throughput in vitro assays like PAMPA and microsomal stability early in the discovery process, followed by more detailed mechanistic studies using Caco-2 and hERG patch-clamp assays for promising leads, research teams can efficiently identify and mitigate potential liabilities.

The comparative analysis of structure-ADMET relationships is paramount. It transforms raw data into actionable knowledge, guiding medicinal chemists to make targeted modifications that enhance drug-like properties. As predictive in silico models become more sophisticated, their integration with these empirical assays will further accelerate the design of safer and more effective piperazine-based therapeutics.[30][31]

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Establishing Reproducible In Vitro Assays: A Guide for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone and Novel Kinase Inhibitors

For researchers and drug development professionals, the path from a promising chemical entity to a validated therapeutic candidate is paved with rigorous and reproducible experimental data. This guide provides a comprehensive framework for establishing robust in vitro assays, using the novel compound (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone as a case study. While specific biological data for this exact molecule is not yet publicly available, its structural motifs—a nitrophenyl group and a methylpiperazine moiety—are common in kinase inhibitors. Therefore, this guide will focus on the principles and best practices for ensuring the reproducibility of in vitro kinase and cell-based assays, which would be the logical first steps in characterizing this and similar novel compounds.

The Criticality of Reproducibility in Preclinical Research

In the competitive landscape of drug discovery, irreproducible data leads to wasted resources, chasing false leads, and ultimately, delays in bringing effective therapies to patients. The causes of poor reproducibility are multifaceted, ranging from inconsistent reagents and cell lines to subtle variations in experimental protocols.[1][2] This guide aims to provide a systematic approach to mitigate these variables, ensuring that the data generated is reliable and can be confidently built upon.

Part 1: Initial Compound Characterization and Quality Control

Before embarking on biological assays, the purity and identity of the test compound must be unequivocally established. For (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone, this would involve:

• Synthesis and Purification: A clear and well-documented synthetic route is essential.

• Structural Verification: Techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry should be used to confirm the chemical structure.

• Purity Assessment: High-performance liquid chromatography (HPLC) is the gold standard for determining the purity of a small molecule, which should ideally be >95%.[3]

Table 1: Physicochemical Properties of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone and a Common Alternative.

Property	(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone	(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone[4]
CAS Number	Not available	21091-98-5
Molecular Formula	C₁₂H₁₅N₃O₃	C₁₂H₁₅N₃O₃
Molecular Weight	249.27 g/mol	249.27 g/mol
Appearance	Hypothetically a solid	Yellow to brown powder or crystals
Purity	To be determined (>95%)	95%
Storage	To be determined (likely refrigerator)	Refrigerator

Part 2: Establishing a Reproducible In Vitro Kinase Assay

Given the structural alerts for kinase inhibition, a primary step is to screen the compound against a panel of kinases. The choice of assay format is critical for reproducibility.

Choosing the Right Kinase Assay Platform

While various non-radioactive methods like fluorescence-based and luminescence-based assays are available for high-throughput screening, radiometric assays remain the "gold standard" for their direct measurement of kinase activity and high reproducibility.[5][6]

• Radiometric Assays (e.g., [γ-³²P]-ATP Filter Binding Assay): These assays directly measure the incorporation of a radiolabeled phosphate from ATP onto a substrate (peptide or protein).[7] This direct detection minimizes interference from the test compound (e.g., autofluorescence) and avoids the generation of false positives or negatives that can plague indirect methods.[6]

• Fluorescence-Based Assays (e.g., FRET): These assays are suitable for high-throughput screening but can be susceptible to interference from colored or fluorescent compounds.[5]

• Luminescence-Based Assays (e.g., ADP-Glo™): These assays measure the amount of ADP produced in a kinase reaction and are also widely used in high-throughput settings.

Key Parameters for a Reproducible Kinase Assay

To ensure the data is comparable across experiments and even between different labs, the following parameters must be carefully controlled and documented:[5][7]

• Enzyme and Substrate Concentrations: The concentration of both the kinase and its substrate should be optimized to ensure the reaction is in the linear range and to avoid substrate depletion or product inhibition.[5][8]

• ATP Concentration: The concentration of ATP is a critical variable. For determining the IC₅₀ of an ATP-competitive inhibitor, it is recommended to use an ATP concentration that is at or near the Kₘ value for the specific kinase.[7]

• Reaction Time and Temperature: The incubation time and temperature must be kept consistent to ensure the reaction proceeds to the same extent in every experiment.

• DMSO Concentration: The concentration of dimethyl sulfoxide (DMSO), the solvent typically used to dissolve test compounds, should be kept constant across all wells and at a level that does not significantly impact kinase activity.[5]

Experimental Workflow: Radiometric Kinase Assay

Caption: Workflow for a reproducible radiometric kinase assay.

Part 3: Transitioning to Cell-Based Assays for Enhanced Biological Relevance

While biochemical assays are crucial for determining direct target engagement, cell-based assays provide a more biologically relevant system to assess the compound's effect on cellular pathways and to evaluate cytotoxicity.[9]

Best Practices for Reproducible Cell-Based Assays

The reproducibility of cell-based assays is highly dependent on consistent cell culture practices.[2]

• Cell Line Authentication: It is imperative to use authenticated cell lines to avoid working with misidentified or cross-contaminated cells, which can invalidate research findings.[10][11] Short Tandem Repeat (STR) profiling is the standard for authenticating human cell lines.

• Mycoplasma Testing: Regular testing for mycoplasma contamination is essential, as this can significantly alter cellular responses.[11]

• Standardized Cell Culture Procedures: Adhering to strict, documented protocols for cell culture is critical. This includes using the same media formulation, supplements, and passaging procedures.[2][9] Phenotypic drift can occur with extended passaging, so it is advisable to use cells from a low-passage, cryopreserved master cell bank.[2]

• Optimized Cell Seeding Density: The number of cells seeded per well can impact their growth rate and response to treatment. This should be optimized and kept consistent.[9]

Experimental Workflow: Cell Viability Assay

Caption: Workflow for a reproducible cell viability assay.

Part 4: Data Analysis and Interpretation

The final step in ensuring reproducibility is the transparent and rigorous analysis of the data.

• Statistical Analysis: Appropriate statistical methods should be used to determine the significance of the findings. This includes calculating means, standard deviations, and performing statistical tests.

• Data Visualization: Clear and informative data visualization is key to communicating the results effectively.

• Documentation: Meticulous documentation of all experimental details in an electronic lab notebook (ELN) is crucial for troubleshooting and for others to be able to reproduce the work.[11]

Conclusion

While the specific biological activity of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone remains to be elucidated, the principles outlined in this guide provide a robust framework for its characterization in a reproducible manner. By focusing on compound quality, assay optimization, standardized cell culture practices, and rigorous data analysis, researchers can have confidence in their findings and accelerate the journey of novel compounds from the bench to the clinic.

References

• 5 ways to secure accurate and reproducible data from your cell-based fluorescence assay. (n.d.). Retrieved from [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021). PMC. Retrieved from [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research. Retrieved from [Link]

• Ten Tips for Optimizing Cell-Based Assays. (2018). Biocompare. Retrieved from [Link]

• Treating Cells as Reagents to Design Reproducible Assays. (2021). PubMed. Retrieved from [Link]

• Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. (n.d.). Retrieved from [Link]

• Ensuring Reproducibility in Biological Research. (2025). Lab Manager. Retrieved from [Link]

• Kinase Screening Assay Services. (n.d.). Reaction Biology. Retrieved from [Link]

• Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries. (2011). Wiley-VCH. Retrieved from [Link]

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• 4. Compound (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone - Chemdiv [chemdiv.com]
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• 7. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Ensuring Reproducibility in Biological Research | Lab Manager [labmanager.com]

Safety & Regulatory Compliance

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone proper disposal procedures

Executive Summary & Operational Scope

Objective: This guide defines the safe handling, segregation, and disposal protocols for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (CAS: 19833-96-6 analog/derivative).[1][2]

The "Why" (Scientific Context): As a researcher, you are likely utilizing this compound as an intermediate in pharmaceutical synthesis.[2] Its structure combines a basic piperazine ring with a nitro-aromatic moiety .[1] This duality presents specific disposal challenges: the piperazine is prone to exothermic acid-base reactions, while the nitro group introduces thermal sensitivity and potential aquatic toxicity.[1][2]

Critical Directive: This compound must never be disposed of via sanitary sewer (drain) systems. It requires thermal destruction (incineration) to ensure the complete breakdown of the nitrogenous backbone and to prevent environmental accumulation of nitro-aromatics.[1]

Chemical Profile & Hazard Assessment

Before disposal, you must understand the waste profile.[2] This compound is generally stable but possesses functional groups that dictate its waste stream compatibility.[1]

Property	Data / Characteristic	Operational Implication
Functional Groups	N-Methylpiperazine (Base) + Nitrobenzene (EWG)	Do not mix with strong acids (exothermic) or strong reducers.[1]
Physical State	Solid (crystalline) or Oil (viscous)	Requires different waste containers (Solid vs. Liquid stream).[1]
Acidity/Basicity	Weak Base (Piperazine pKa ~9.[1][3]8)	Can raise pH of waste streams; verify compatibility.
Hazards (GHS)	H302 (Harmful), H315 (Irritant), H319 (Eye Irrit.)[1][2]	Standard PPE (Nitrile gloves, Safety Glasses) is mandatory.[1][2]
Thermal Stability	Nitro-aromatic	Avoid concentrating to dryness at high heat (>50°C) in rotary evaporators without a safety shield.[1]

Pre-Disposal Stabilization & Segregation

The Golden Rule of Segregation: Treat this compound as Non-Halogenated Organic Waste .

A. Incompatible Streams (Do NOT Mix)

• Strong Acids (e.g., Conc.[1][2] HCl, H₂SO₄): The basic piperazine nitrogen will protonate exothermically.[2] If mixed in a closed waste container, this heat can pressurize the vessel.[2]

• Strong Oxidizers (e.g., Peroxides, Nitric Acid): The nitro group is already oxidized, but the organic backbone is fuel.[2] Mixing with oxidizers increases fire risk.

• Halogenated Solvents (DCM, Chloroform): While chemically compatible, mixing non-halogenated waste with halogenated waste significantly increases disposal costs.[1][2] Keep separate unless the compound is already dissolved in DCM.

B. Quenching (If Reactive)

If the compound is present as a reactive intermediate (e.g., an acid chloride precursor was just reacted), ensure the reaction is quenched with water or mild bicarbonate before placing it in the waste container.[2] Note: The title compound itself is stable and does not require quenching.

Step-by-Step Disposal Workflow

Scenario A: Solid Waste (Pure Compound or Silica Gel)[1]

• Step 1: Collect the solid material in a clear, sealable polyethylene bag.[1][2]

• Step 2: If the waste is on silica gel (from column chromatography), ensure the solvent has evaporated in a fume hood before bagging.[2]

• Step 3: Double-bag the waste to prevent leakage of fine powders.[1]

• Step 4: Place the bag into the Solid Hazardous Waste Drum (typically a fiber or poly drum).[1]

• Step 5: Label as "Solid Organic Waste: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone - Irritant."[1]

Scenario B: Liquid Waste (Mother Liquor / Reaction Mixture)[1]

• Step 1: Check the pH of the solution.[1] If < 4 or > 10, neutralize to pH 6–8 using dilute acid/base to prevent container corrosion.[1][2]

• Step 2: Identify the primary solvent.[1]

  • If Ethanol/Methanol/Ethyl Acetate: Use Non-Halogenated Waste .[1]

  • If DCM/Chloroform: Use Halogenated Waste .[1]

• Step 3: Pour into the appropriate carboy (HDPE or Glass) using a funnel. Do not overfill (leave 10% headspace).

• Step 4: Cap tightly immediately after use.[1]

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision process for disposing of this specific compound at the bench.

Figure 1: Decision tree for the segregation of piperazine-derivative waste streams.

Regulatory & Compliance Codes

When filling out your hazardous waste tag, use the following classifications. While this specific compound is not P-listed or U-listed, it must be characterized by its properties.[1][2]

Regulatory Body	Classification	Code / Designation
EPA (RCRA)	Ignitable (if in flammable solvent)	D001
EPA (RCRA)	Toxic (General Criteria)	Non-Listed Hazardous Waste (Treat as D001/Organic)
DOT (Transport)	Flammable Liquid (if in solvent)	UN 1993 (Flammable liquids, n.o.s.)[1]
Laboratory Class	Organic Base / Nitro Compound	Blue (Health) or Red (Flammability) storage group

Note on Incineration: The presence of the Nitro (-NO2) and Amine (-N-) groups means this waste will generate Nitrogen Oxides (NOx) upon combustion.[1] Your waste contractor must utilize an incinerator equipped with a scrubber (secondary combustion chamber) to handle these emissions compliant with the Clean Air Act.[1]

Emergency Contingencies

Spill Cleanup (Bench Scale < 500mL/500g):

• Evacuate the immediate area if dust is generated.[1]

• PPE: Wear nitrile gloves, lab coat, and N95 dust mask (for solids).[1][2]

• Containment:

  • Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.[1][2]

  • Liquid: Absorb with vermiculite or spill pads.[1] Do not use paper towels alone for nitro-aromatics if the solution is concentrated, as drying can increase flammability.[2]

• Decontamination: Wipe surface with 10% ethanol followed by soap and water.[1]

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link][1][4]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 1-Methylpiperazine derivatives and Nitro-aromatic handling. [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link][1]

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• 1. (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone | 21091-98-5 [sigmaaldrich.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. Piperazine [medbox.iiab.me]
• 4. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]

Comprehensive Safety and Handling Guide for (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Hazard Assessment and GHS Classification

Based on analogous compounds, (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone is anticipated to be a hazardous substance. The primary risks are associated with acute toxicity and irritation. The GHS classification for closely related molecules serves as a reliable proxy for risk assessment.[1][4]

Hazard Class	GHS Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Irritation	H319	Causes serious eye irritation
Specific Target Organ Toxicity	H335	May cause respiratory irritation
(Data synthesized from safety information for analogous compounds)[1][4]

The "Warning" signal word is appropriate for this combination of hazards.[3]

Essential Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the risks of exposure through inhalation, dermal contact, and ocular contact. The principle of causality dictates that the selection of PPE must directly counteract the identified hazards.

• Eye and Face Protection:

  • Requirement: Chemical safety goggles with side shields are mandatory.[1]

  • Rationale: The H319 classification (Causes serious eye irritation) indicates a significant risk of eye damage upon contact with the solid powder or solutions. In situations with a high risk of splashing, a full face shield should be worn in addition to goggles.[5]

• Hand Protection:

  • Requirement: Chemically resistant, impervious gloves (e.g., Nitrile rubber) must be worn.

  • Rationale: The H315 classification (Causes skin irritation) and potential for dermal absorption necessitate robust hand protection. Gloves must be inspected for integrity before each use and disposed of immediately after handling the compound or if contamination is suspected.

• Body Protection:

  • Requirement: A fully-fastened laboratory coat is the minimum requirement. For larger quantities or tasks with a high potential for dust generation, impervious clothing or a chemical-resistant apron is recommended.[1][5]

  • Rationale: This prevents contamination of personal clothing and minimizes skin contact. Contaminated clothing must be removed immediately and laundered before reuse.[1]

• Respiratory Protection:

  • Requirement: A NIOSH-approved respirator is necessary when handling the solid compound outside of a certified chemical fume hood or if dust is generated.

  • Rationale: The H335 classification (May cause respiratory irritation) highlights the risk of inhaling the fine powder, which can lead to respiratory tract irritation.[1][4] All handling of the solid should ideally occur within an engineering control.

Operational and Handling Plan

A systematic approach to handling ensures both user safety and experimental integrity.

3.1. Engineering Controls:

• Chemical Fume Hood: All weighing and solution preparation activities involving the solid form of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone must be conducted in a certified chemical fume hood to control airborne particulates.[1]

• Safety Stations: An operational and accessible safety shower and eyewash station must be located in the immediate vicinity of the handling area.[1]

3.2. Step-by-Step Handling Protocol:

• Preparation: Cordon off the designated handling area. Assemble all necessary equipment, including glassware, solvents, and waste containers, inside the chemical fume hood.

• Donning PPE: Put on all required PPE as detailed in Section 2 before entering the designated handling area.

• Weighing: Carefully weigh the required amount of the compound on a tared weigh boat inside the fume hood. Avoid any actions that could generate dust.

• Solution Preparation: Add the solvent to the vessel containing the weighed solid. If necessary, gently swirl to dissolve. Do not use sonication if it causes splashing.

• Post-Handling: After the task is complete, decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) and wipe dry.

• Doffing PPE: Remove PPE in the correct order (gloves first, followed by lab coat, then eye protection) to prevent cross-contamination.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1] Do not eat, drink, or smoke in the laboratory area.[1]

3.3. Storage:

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

• Based on information for a similar compound, storage in a refrigerator (2-8°C) and in a dark place is recommended.[3]

• Store locked up and away from incompatible materials such as strong oxidizing agents.[1][6]

Spill and Disposal Plan

4.1. Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or generates significant dust.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For a solid spill, gently cover with an inert absorbent material (e.g., sand, vermiculite) to prevent dust dispersal.[1] Do not use combustible materials like paper towels for the initial containment.

• Collect: Carefully sweep or scoop the contained material into a labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent and wipe dry.

• Dispose: Dispose of all contaminated materials (absorbent, wipes, PPE) as hazardous waste.

4.2. Waste Disposal:

• Unused Product: Unused (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone should be disposed of as hazardous chemical waste.

• Contaminated Materials: All disposable items that have come into contact with the compound, including gloves, weigh boats, and pipette tips, must be placed in a designated, sealed hazardous waste container.

• Regulatory Compliance: All waste disposal must be conducted in strict accordance with local, state, and federal regulations. Do not discharge the chemical or its solutions into drains or the environment.[1]

Workflow Visualization

The following diagram outlines the critical decision points and procedural flow for safely handling (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone.

Sources

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• 4. (4-Chloro-3-nitrophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methanone | C17H15ClFN3O3 | CID 1334619 - PubChem [pubchem.ncbi.nlm.nih.gov]
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